Cbz-L-phenylglycinal

• CAS: 194599-71-8

Core Science & Biosynthesis

An In-depth Technical Guide to the Mechanism of Action of Cbz-L-phenylglycinal as a Cysteine Protease Inhibitor

For: Researchers, Scientists, and Drug Development Professionals

Abstract

Cysteine proteases are a critical class of enzymes involved in a myriad of physiological and pathological processes, making them attractive targets for therapeutic intervention. Among the various classes of inhibitors developed, peptide aldehydes, such as Cbz-L-phenylglycinal, represent a well-established group of potent, reversible covalent inhibitors. This technical guide provides an in-depth exploration of the mechanism of action of Cbz-L-phenylglycinal and related peptide aldehydes. We will dissect the fundamental principles of cysteine protease catalysis, elucidate the molecular interactions governing inhibition, and provide detailed experimental protocols for the characterization of these inhibitors. This document is intended to serve as a comprehensive resource for researchers in academia and industry engaged in the study and development of cysteine protease inhibitors.

Introduction: The Significance of Cysteine Proteases

Cysteine proteases, such as cathepsins and calpains, are enzymes that utilize a cysteine residue as the catalytic nucleophile for peptide bond hydrolysis.[1][2] These proteases play essential roles in protein turnover, antigen presentation, apoptosis, and tissue remodeling.[1] However, their dysregulation is implicated in a wide range of diseases, including cancer, neurodegenerative disorders, and infectious diseases.[1] This has spurred significant interest in the development of specific and potent inhibitors to modulate their activity for therapeutic benefit.

Peptide aldehydes, a class of transition-state analog inhibitors, have emerged as powerful tools for studying cysteine protease function and as promising scaffolds for drug design.[3][4] These compounds typically feature a peptide-like backbone for specific recognition by the target protease and a C-terminal aldehyde "warhead" that covalently interacts with the active site cysteine.[5] Cbz-L-phenylglycinal, with its benzyloxycarbonyl (Cbz) protecting group and phenylglycinal residue, is a representative member of this inhibitor class.

The Catalytic Machinery of Cysteine Proteases

To comprehend the mechanism of inhibition, it is first necessary to understand the catalytic mechanism of cysteine proteases. The active site of these enzymes contains a catalytic dyad, or in some cases a triad, most commonly composed of a cysteine and a histidine residue.[2][6] The catalytic cycle can be summarized in two main stages: acylation and deacylation.

• Nucleophilic Attack and Acylation: The catalytic cycle is initiated by the deprotonation of the active site cysteine's thiol group by the adjacent histidine, forming a highly nucleophilic thiolate anion.[2] This thiolate then attacks the carbonyl carbon of the substrate's scissile peptide bond, leading to the formation of a tetrahedral intermediate.[7] This unstable intermediate is stabilized by a region of the enzyme known as the "oxyanion hole," which typically consists of backbone amides that donate hydrogen bonds to the negatively charged oxygen of the tetrahedral intermediate.[7][8] The tetrahedral intermediate then collapses, resulting in the cleavage of the peptide bond and the formation of a covalent acyl-enzyme intermediate, with the N-terminal portion of the substrate released.

• Deacylation: The acyl-enzyme intermediate is subsequently hydrolyzed by a water molecule, which is activated by the active site histidine. This releases the C-terminal portion of the substrate and regenerates the free, active enzyme, ready for another catalytic cycle.

Figure 2: Reversible covalent inhibition of a cysteine protease by a peptide aldehyde.

The inhibition by peptide aldehydes is typically competitive with respect to the substrate, as the inhibitor directly competes for binding to the active site. [9][10]

Experimental Characterization of Cbz-L-phenylglycinal Inhibition

A multi-faceted experimental approach is required to fully characterize the mechanism of action of a cysteine protease inhibitor like Cbz-L-phenylglycinal. This involves kinetic assays to determine potency and mechanism, biophysical techniques to confirm covalent modification, and structural studies to visualize the interaction.

Enzyme Kinetics Assays

Enzyme kinetics are fundamental to determining the potency and mechanism of inhibition. The most common parameters measured are the half-maximal inhibitory concentration (IC50) and the inhibition constant (Ki).

Experimental Protocol: Determination of IC50 and Ki

• Reagents and Materials:

  • Purified cysteine protease (e.g., Cathepsin L, Calpain I). [10] * Fluorogenic peptide substrate (e.g., Z-Phe-Arg-MCA). [11] * Assay buffer (e.g., 50 mM NaOAc, 250 mM NaCl, 5 mM DTT, pH 4.5 for Cathepsin S). [12] * Cbz-L-phenylglycinal stock solution in DMSO.

  • 96-well microplates (black plates for fluorescence assays). [12] * Fluorescence plate reader.

• IC50 Determination Workflow:

  • Prepare serial dilutions of Cbz-L-phenylglycinal in the assay buffer.

  • In a 96-well plate, add the enzyme solution to each well containing the different inhibitor concentrations. Include control wells with enzyme and buffer only (100% activity) and buffer only (background).

  • Incubate the enzyme and inhibitor mixture for a pre-determined time (e.g., 15-30 minutes) at the assay temperature (e.g., 37°C) to allow for equilibration. [4][10] 4. Initiate the reaction by adding the fluorogenic substrate to all wells.

  • Monitor the increase in fluorescence over time using a plate reader at the appropriate excitation and emission wavelengths for the fluorophore.

  • Calculate the initial reaction velocities (rates) from the linear portion of the progress curves.

  • Plot the percentage of inhibition (relative to the uninhibited control) against the logarithm of the inhibitor concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC50 value.

• Ki Determination and Mechanism of Inhibition:

  • To determine the mechanism of inhibition (e.g., competitive, non-competitive), perform the kinetic assay with varying concentrations of both the inhibitor and the substrate.

  • Measure the initial reaction velocities for each combination of substrate and inhibitor concentration.

  • Analyze the data using graphical methods such as a Lineweaver-Burk or Dixon plot. For competitive inhibition, the lines on a Lineweaver-Burk plot will intersect on the y-axis. [9][10] 4. The Ki value for a competitive inhibitor can be calculated from the IC50 value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [S]/Km), where [S] is the substrate concentration and Km is the Michaelis constant for the substrate.

Inhibitor Class	Target Protease	Ki (nM)	Reference
Peptide Aldehyde	Cathepsin L	0.5	[10]
Peptide Aldehyde	Calpain I	36	[10]
Peptide Aldehyde	Cathepsin B	100	[10]

Table 1: Representative inhibition constants (Ki) for peptide aldehyde inhibitors against various cysteine proteases.

Mass Spectrometry for Covalent Adduct Confirmation

Mass spectrometry (MS) is a powerful technique to directly observe the covalent modification of the target enzyme by the inhibitor. [13][14] Experimental Protocol: Intact Protein Mass Spectrometry

• Sample Preparation:

  • Incubate the purified cysteine protease with a molar excess of Cbz-L-phenylglycinal for a sufficient time to ensure adduct formation.

  • Prepare a control sample of the enzyme without the inhibitor.

  • Desalt the samples using a suitable method (e.g., C4 ZipTip) to remove non-volatile salts.

• Mass Spectrometry Analysis:

  • Analyze the samples by electrospray ionization mass spectrometry (ESI-MS).

  • Acquire the mass spectra for both the control and the inhibitor-treated enzyme.

  • Deconvolute the resulting multiply charged ion series to determine the intact mass of the protein.

  • A mass shift in the inhibitor-treated sample corresponding to the molecular weight of Cbz-L-phenylglycinal will confirm the formation of a 1:1 covalent adduct. [14] Experimental Protocol: Peptide Mapping by LC-MS/MS

• Sample Preparation:

  • Incubate the enzyme with the inhibitor as described above.

  • Denature, reduce, and alkylate the protein samples.

  • Digest the protein into smaller peptides using a protease such as trypsin.

  • Analyze the resulting peptide mixture by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis:

  • Search the MS/MS data against the sequence of the target cysteine protease.

  • Identify the peptide containing the active site cysteine.

  • In the inhibitor-treated sample, look for a modification on the active site cysteine peptide with a mass corresponding to Cbz-L-phenylglycinal.

  • The fragmentation pattern (MS/MS spectrum) of the modified peptide will confirm the exact site of covalent modification. [15]

Figure 3: Mass spectrometry workflows for confirming covalent adduct formation.

Structural Biology: X-ray Crystallography

X-ray crystallography provides atomic-level detail of the inhibitor bound to the enzyme's active site, offering definitive proof of the binding mode and the specific interactions that stabilize the complex. [6][16] Experimental Protocol: Co-crystallization and Structure Determination

• Protein Expression and Purification: Express and purify high-quality, crystallizable cysteine protease.

• Co-crystallization:

  • Incubate the purified enzyme with a slight molar excess of Cbz-L-phenylglycinal.

  • Screen for crystallization conditions using various commercially available or in-house prepared screens.

  • Optimize the lead crystallization conditions to obtain diffraction-quality crystals.

• Data Collection and Processing:

  • Cryo-protect the crystals and collect X-ray diffraction data at a synchrotron source.

  • Process the diffraction data (indexing, integration, and scaling).

• Structure Solution and Refinement:

  • Solve the crystal structure using molecular replacement with a known structure of the protease as a search model.

  • Build the model of the protein-inhibitor complex into the electron density map.

  • Refine the structure to obtain a high-resolution model.

• Structural Analysis:

  • Visualize the final structure to observe the covalent thiohemiacetal bond between the inhibitor's aldehyde carbon and the active site cysteine's sulfur atom. [16] 2. Analyze the hydrogen bonding network, including interactions with the oxyanion hole, and other non-covalent interactions that contribute to the inhibitor's affinity and specificity.

Conclusion and Future Perspectives

Cbz-L-phenylglycinal and related peptide aldehydes are potent, reversible covalent inhibitors of cysteine proteases that function by forming a stable thiohemiacetal adduct with the active site cysteine. Their mechanism of action, which mimics the transition state of the natural enzymatic reaction, makes them valuable tools for biochemical research and promising starting points for the development of novel therapeutics. The experimental workflows detailed in this guide, encompassing enzyme kinetics, mass spectrometry, and X-ray crystallography, provide a robust framework for the comprehensive characterization of this important class of inhibitors.

Future research in this area may focus on the development of "masked" aldehyde inhibitors, which are chemically modified to improve their stability and reduce off-target reactivity, while being unmasked at the target site. [3][17]Additionally, a deeper understanding of the structural determinants of inhibitor selectivity will be crucial for designing next-generation cysteine protease inhibitors with improved therapeutic profiles.

References

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• Sasaki, T., Kikuchi, T., Yumoto, N., Yoshimura, N., & Murachi, T. (1989). Inhibitory Effect of di- and Tripeptidyl Aldehydes on Calpains and Cathepsins. Journal of Biochemistry, 105(6), 948-953.

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• Li, Z., et al. (2021). Self-Masked Aldehyde Inhibitors: A Novel Strategy for Inhibiting Cysteine Proteases. Journal of Medicinal Chemistry, 64(15), 11599-11613.

• Li, Z., et al. (2021). Putative chemical mechanisms of reversible covalent inhibition of a cysteine protease. ResearchGate.

• Hanzlik, R. P., & Thompson, S. A. (2012). Quantifying tetrahedral adduct formation and stabilization in the cysteine and the serine proteases. Bioorganic & Medicinal Chemistry, 20(2), 736-742.

• Reaction Biology. (n.d.). Protease Assay Services.

• Vinogradov, D. S., et al. (2020). Chemoproteomic methods for covalent drug discovery. Nature Reviews Chemistry, 4, 449-463.

• Hanzlik, R. P., & Thompson, S. A. (2012). Hemiacetal stabilization in a chymotrypsin inhibitor complex and the reactivity of the hydroxyl group of the catalytic serine residue of chymotrypsin. Biochimica et Biophysica Acta (BBA) - Proteins and Proteomics, 1824(1), 127-133.

• ACS Publications. (2023). Covalent Library Screening by Targeted Mass Spectrometry for Rapid Binding Site Identification. Analytical Chemistry.

• ResearchGate. (n.d.). Schematic overview of MS-based methodologies for detection of covalent...

• ResearchGate. (n.d.). Scheme 2. Minimal scheme for thiohemiacetal formation by the cysteine proteases.

• Gut, E., et al. (2022). Structural Modifications of Covalent Cathepsin S Inhibitors: Impact on Affinity, Selectivity, and Permeability. ACS Medicinal Chemistry Letters, 13(5), 785-791.

• Singh, J., et al. (2017). Reversible Covalent Inhibition—Desired Covalent Adduct Formation by Mass Action. ACS Chemical Biology, 12(6), 1535-1544.

• Morgan, P. E., Dean, R. T., & Davies, M. J. (2002). Evidence for inactivation of cysteine proteases by reactive carbonyls via glycation of active site thiols. Biochemical Journal, 368(Pt 2), 449-457.

• Li, Z., et al. (2022). Self-Masked Aldehyde Inhibitors of Human Cathepsin L Are Potent Anti-CoV-2 Agents. Frontiers in Chemistry, 10, 897581.

• Kneller, D. W., et al. (2020). Room-temperature X-ray crystallography reveals the oxidation and reactivity of cysteine residues in SARS-CoV-2 3CL Mpro: insights into enzyme mechanism and drug design. IUCrJ, 7(Pt 5), 897-907.

• Abu-Izhieh, F., et al. (2022). Inhibition of Cysteine Proteases by 6,6′-Dihydroxythiobinupharidine (DTBN) from Nuphar lutea. Molecules, 27(21), 7247.

• ResearchGate. (n.d.). Structures of aldehyde and cyclopropenone inhibitors.

• Votta, B. J., et al. (1997). Peptide aldehyde inhibitors of cathepsin K inhibit bone resorption both in vitro and in vivo. Journal of Bone and Mineral Research, 12(9), 1396-1406.

• Yamashita, M., & Konagaya, S. (2006). Identification of Cysteine Proteases and Screening of Cysteine Protease Inhibitors in Biological Samples by a Two-Dimensional Gel System of Zymography and Reverse Zymography. Journal of Agricultural and Food Chemistry, 54(26), 9815-9820.

• Kim, D. H., et al. (2015). Purification and Biochemical Characterization of Cysteine Protease from Baby Kiwi (Actinidia arguta). The Open Biochemistry Journal, 9, 12-19.

• Santa Cruz Biotechnology. (n.d.). Calpain Inhibitors.

• Turk, D., et al. (2012). Mechanisms Applied by Protein Inhibitors to Inhibit Cysteine Proteases. International Journal of Molecular Sciences, 13(8), 9661-9682.

• Han, S. I., & Abeles, R. H. (1991). Mechanism of cysteine protease inactivation by peptidyl epoxides. Biochemistry, 30(35), 8790-8796.

• Brzin, J., et al. (2005). Crystallization and preliminary X-ray crystallographic analysis of the cysteine protease inhibitor clitocypin. Acta Crystallographica Section F: Structural Biology and Crystallization Communications, 61(Pt 12), 1073-1075.

• BOC Sciences. (n.d.). Cbz-L-Phenylglycinal.

• Powers, J. C., Asgian, J. L., Ekici, Ö. D., & James, K. E. (2002). Irreversible Inhibitors of Serine, Cysteine, and Threonine Proteases. Chemical Reviews, 102(12), 4639-4750.

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• Fraser, J. S., et al. (2022). Understanding Cysteine Chemistry Using Conventional and Serial X-ray Protein Crystallography. International Journal of Molecular Sciences, 23(22), 14389.

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thermodynamic stability of N-Benzyloxycarbonyl-L-phenylglycinal

An In-depth Technical Guide to the Thermodynamic Stability of N-Benzyloxycarbonyl-L-phenylglycinal

Abstract

N-Benzyloxycarbonyl-L-phenylglycinal (Cbz-L-phenylglycinal) is a chiral aldehyde that serves as a critical intermediate in the synthesis of complex pharmaceutical agents and peptidomimetics. The inherent reactivity of its aldehyde functional group, coupled with the stereochemical fragility of the α-chiral center, presents significant challenges to its stability. This technical guide provides a comprehensive framework for researchers, scientists, and drug development professionals to understand, evaluate, and mitigate the degradation of Cbz-L-phenylglycinal. We delve into the principal degradation pathways—racemization, oxidation, and hydrolysis—and offer detailed, field-proven protocols for conducting forced degradation studies. The guide further outlines the development of a robust, stability-indicating analytical methodology, essential for accurate impurity profiling and ensuring the chemical integrity of this versatile synthetic building block.

Introduction: The Imperative of Stability

In the realm of synthetic organic chemistry and pharmaceutical development, the stability of a chemical entity is not merely a matter of practical convenience but a cornerstone of safety, efficacy, and reproducibility. N-Benzyloxycarbonyl-L-phenylglycinal, a derivative of the non-proteinogenic amino acid L-phenylglycine, is prized for its utility in constructing precise molecular architectures. However, its value is intrinsically linked to its stability. Degradation can lead to a loss of yield, the formation of undesired impurities that complicate purification, and, most critically, a loss of stereochemical integrity, rendering the material unsuitable for its intended chiral applications.

This guide addresses the thermodynamic stability of Cbz-L-phenylglycinal by examining its key structural liabilities:

• The Aldehyde Moiety: Aldehydes are among the more reactive functional groups, highly susceptible to oxidation, nucleophilic attack, and self-condensation reactions.

• The α-Chiral Center: The proton on the carbon adjacent to the aldehyde is acidic, creating a significant risk of racemization (epimerization) under both acidic and basic conditions, which would compromise the compound's optical purity.

• The Benzyloxycarbonyl (Cbz) Protecting Group: While generally robust, the Cbz group is susceptible to cleavage under specific hydrolytic or reductive conditions.

Understanding these vulnerabilities is the first step toward designing rational handling, storage, and reaction protocols.

Physicochemical Properties and Recommended Handling

Accurate characterization begins with a solid understanding of the compound's physical and chemical properties. While extensive data for Cbz-L-phenylglycinal is not broadly published, we can extrapolate from its closest analogue, N-Benzyloxycarbonyl-L-phenylalanine.

Property	Value / Description	Source / Rationale
Molecular Formula	C₁₆H₁₅NO₃	-
Molecular Weight	269.29 g/mol	-
Appearance	Likely a white to off-white solid or crystalline powder.	Analogy to similar Cbz-protected amino acids.[1][2]
Solubility	Expected to be sparingly soluble in water, soluble in organic solvents like ethyl acetate, methanol, and acetic acid.	Analogy to Cbz-alanine and Cbz-phenylalanine.[2]
Storage	Store in a tightly sealed container in a cool (2-8°C), dry, and dark place, preferably under an inert atmosphere (e.g., Argon or Nitrogen).	General recommendation for reactive aldehydes and Cbz-protected compounds to prevent oxidation, hydrolysis, and photodegradation.[1][2][3]

Expert Handling Insights: The primary directive for handling Cbz-L-phenylglycinal is the exclusion of atmospheric oxygen and moisture. The aldehyde can readily oxidize to the corresponding carboxylic acid, N-Cbz-L-phenylalanine, which is often the most common impurity found in aged samples. Use of an inert atmosphere for both storage and during transfers is strongly advised.

Principal Degradation Pathways

A proactive approach to stability requires anticipating the likely chemical transformations the molecule may undergo. Based on its structure, several degradation pathways are of primary concern.

Racemization

The stereochemical integrity of Cbz-L-phenylglycinal is paramount. The α-proton is activated by the adjacent aldehyde group, making it susceptible to abstraction by a base to form a planar enolate intermediate. Reprotonation of this intermediate can occur from either face, leading to the formation of the undesired D-enantiomer and a loss of optical purity.[4] This process is a significant risk during workups involving basic solutions or during prolonged storage if basic impurities are present.

Oxidation

The aldehyde group is easily oxidized to a carboxylic acid. This is one of the most common and rapid degradation pathways, often initiated by atmospheric oxygen. The resulting impurity, N-Cbz-L-phenylalanine, has significantly different physical and chemical properties, which can interfere with subsequent synthetic steps.

Hydrolysis

Under strongly acidic or basic conditions, the carbamate linkage of the Cbz group can be hydrolyzed.

• Acid-Catalyzed Hydrolysis: Can cleave the Cbz group, yielding L-phenylglycinal, toluene, and carbon dioxide. The aldehyde itself is relatively stable to acid-catalyzed hydration compared to acetals.[5][6]

• Base-Catalyzed Hydrolysis: Can also cleave the Cbz group and significantly accelerates the rate of racemization.

Thermal and Photochemical Decomposition

Exposure to elevated temperatures can provide the activation energy needed to initiate decomposition. While the decomposition temperature for the aldehyde is not documented, the related N-benzyloxycarbonyl-L-phenylalanine begins to decompose around 290°C.[7] Photodegradation, particularly under UV light, can also occur, likely proceeding through radical mechanisms.

Caption: Key potential degradation pathways for N-Cbz-L-phenylglycinal.

Experimental Design: Forced Degradation Studies

Forced degradation (or stress testing) is a systematic investigation of a molecule's stability under exaggerated conditions to rapidly identify likely degradation products and pathways.[8][9] This data is invaluable for developing stability-indicating methods, determining appropriate storage conditions, and anticipating potential issues in formulation or synthesis.

Causality Behind Experimental Choices

The goal is not to destroy the molecule completely, but to induce a target degradation of 5-20%.[10] This level of degradation is sufficient to produce detectable quantities of impurities without creating an overly complex mixture that is difficult to analyze. Each stress condition is chosen to mimic a potential real-world scenario and to probe a specific chemical vulnerability.[11]

Caption: General experimental workflow for forced degradation studies.

Detailed Experimental Protocols

Protocol 4.2.1: Acidic Hydrolysis

• Objective: To assess stability in an acidic environment.

• Procedure: a. To 1 mL of a 1 mg/mL stock solution of Cbz-L-phenylglycinal in acetonitrile, add 1 mL of 0.2 M HCl to achieve a final concentration of 0.1 M HCl. b. Incubate the solution in a sealed vial at 60°C. c. Withdraw aliquots at predetermined time points (e.g., 2, 4, 8, 24 hours). d. Immediately neutralize the aliquot with an equivalent amount of 0.1 M NaOH. e. Dilute with mobile phase to an appropriate concentration for analysis.

• Causality: The elevated temperature accelerates the degradation process, allowing for the observation of acid-labile bond cleavage within a practical timeframe.[11]

Protocol 4.2.2: Basic Hydrolysis

• Objective: To assess stability to base and the propensity for racemization.

• Procedure: a. To 1 mL of the stock solution, add 1 mL of 0.2 M NaOH to achieve a final concentration of 0.1 M NaOH. b. Incubate at room temperature (RT). Note: Elevated temperatures are avoided initially to minimize excessive degradation and isolate base-lability from thermal effects. c. Withdraw aliquots at time points (e.g., 30 min, 1, 2, 4 hours). d. Immediately neutralize with an equivalent amount of 0.1 M HCl. e. Dilute for analysis.

• Causality: This condition is highly aggressive and is expected to rapidly cause racemization and potential hydrolysis. The primary goal is to generate the D-enantiomer and other base-induced degradants for analytical method validation.

Protocol 4.2.3: Oxidative Degradation

• Objective: To determine susceptibility to oxidation.

• Procedure: a. To 1 mL of the stock solution, add 1 mL of 6% hydrogen peroxide (H₂O₂) to achieve a final concentration of 3%. b. Incubate at room temperature, protected from light. c. Withdraw aliquots at time points (e.g., 2, 6, 12, 24 hours). d. Quenching is typically not required; dilution prior to injection is sufficient.

• Causality: Hydrogen peroxide is a common oxidizing agent used to simulate oxidative stress.[11] This is a direct test of the aldehyde's stability, with the expected primary degradant being N-Cbz-L-phenylalanine.

A Self-Validating Analytical Methodology

The cornerstone of any stability study is a validated, stability-indicating analytical method. Such a method must be able to quantify the decrease in the active compound while simultaneously separating and detecting all significant degradation products.[12]

HPLC Method Development

High-Performance Liquid Chromatography (HPLC) coupled with a Diode Array Detector (DAD) is the workhorse for this analysis.

Parameter	Recommended Starting Condition	Rationale
Column	C18, 250 x 4.6 mm, 5 µm	Provides good hydrophobic retention for the aromatic compound.
Mobile Phase A	0.1% Formic Acid in Water	Acid modifier improves peak shape and provides protons for mass spectrometry.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	-
Gradient	30% B to 95% B over 20 min	A broad gradient is necessary to elute the parent compound and a wide range of potential degradants with varying polarities.
Flow Rate	1.0 mL/min	Standard for a 4.6 mm ID column.
Detection	DAD at 254 nm; Scan 200-400 nm	254 nm is a common wavelength for aromatic compounds. The DAD allows for peak purity assessment, a key component of a self-validating system.

Mass Spectrometry (MS) for Identification

For definitive identification, the HPLC system should be coupled to a mass spectrometer (LC-MS). Electrospray Ionization (ESI) in positive mode is typically effective for this class of compounds. MS data provides the molecular weight of each eluting peak, allowing for the confident identification of degradants.[12][13]

Chiral Chromatography for Racemization

Standard C18 columns cannot separate enantiomers. To monitor for racemization, a dedicated chiral HPLC method is required.

• Methodology: A chiral stationary phase (CSP), such as a polysaccharide-based column (e.g., Chiralpak IA, IB, etc.), is necessary. Isocratic elution with a hexane/alcohol mobile phase is common.

• Validation: The sample from the basic hydrolysis stress condition (Protocol 4.2.2), which is expected to contain both L- and D-enantiomers, is used to confirm that the chiral method can successfully separate the two peaks.

Data Interpretation and Summary

The results from the forced degradation studies should be consolidated to build a comprehensive stability profile.

Stress Condition	% Degradation (Example)	Major Degradants Observed (Hypothetical)	Analytical Confirmation
Control (No Stress)	< 0.5%	None	HPLC Peak Purity > 99.5%
0.1 M HCl, 60°C, 24h	8%	Impurity at RRT 0.8; Minor parent peak shoulder	LC-MS confirms hydrolysis product.
0.1 M NaOH, RT, 4h	25%	Peak corresponding to D-enantiomer; Impurity at RRT 1.2	Chiral HPLC confirms D-form; LC-MS confirms M+H of parent.
3% H₂O₂, RT, 24h	15%	Impurity at RRT 0.9 (matches N-Cbz-L-phenylalanine standard)	Co-injection with standard; LC-MS confirms M+H of oxidized product.

Conclusion and Stability Recommendations

N-Benzyloxycarbonyl-L-phenylglycinal is a molecule with inherent stability liabilities, primarily centered on its aldehyde group and chiral center. Forced degradation studies reveal a high susceptibility to oxidation and base-catalyzed racemization.

Authoritative Recommendations for Maximizing Stability:

• Storage: The compound must be stored at refrigerated temperatures (2-8°C) under a dry, inert atmosphere (argon is preferred) and protected from all sources of light.[1][3]

• Handling: All manipulations should be performed rapidly, avoiding exposure to atmospheric oxygen and moisture. Use of a glovebox or Schlenk line techniques is recommended for sensitive applications.

• Process Control: In synthetic applications, the use of strong bases should be avoided or limited to cryogenic temperatures with short reaction times. Reaction workups should utilize weakly acidic or neutral aqueous solutions. The presence of oxidizing agents in any reagents must be strictly controlled.

By adhering to these principles, researchers can ensure the integrity and reliability of N-Benzyloxycarbonyl-L-phenylglycinal, preserving its value as a high-purity chiral building block in drug discovery and development.

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• BioPharmaSpec. (n.d.). Forced Degradation Studies | ICH Stability Testing. [Link]

• BioPharm International. (n.d.). Forced Degradation Studies for Biopharmaceuticals. [Link]

• Science.gov. (n.d.). forced degradation study: Topics by Science.gov. [Link]

• National Institutes of Health, PubChem. (n.d.). Benzyloxycarbonyl-L-phenylalanine. [Link]

• Chromatography Online. (2023). Analytical Methods to Determine the Stability of Biopharmaceutical Products. [Link]

• MDPI. (2023). N-Acetyl-l-phenylalanine Racemization during TBTU Amidation: An In-Depth Study for the Synthesis of Anti-Inflammatory 2-(N-Acetyl)-l-phenylalanylamido-2-deoxy-d-glucose (NAPA). [Link]

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• 6. 2.6 Protecting Groups in Synthesis – Organic Chemistry II [kpu.pressbooks.pub]
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• 8. acdlabs.com [acdlabs.com]
• 9. biopharmaspec.com [biopharmaspec.com]
• 10. biopharminternational.com [biopharminternational.com]
• 11. Forced degradation studies: A critical lens into pharmaceutical stability - Clinical Trials Arena [clinicaltrialsarena.com]
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Strategic Modulation of Cysteine Proteases: The Cbz-L-Phenylglycinal Scaffold

Content Type: Technical Guide / Whitepaper Audience: Medicinal Chemists, Enzymologists, and Drug Discovery Scientists

Executive Summary

This guide provides a technical deep-dive into Cbz-L-phenylglycinal (Cbz-Phg-H) , a potent transition-state analog inhibitor used to probe cysteine proteases (Cathepsins, Calpains, and Coronaviral 3CLpro). Unlike its more common homologue, Phenylalanine (Phe), Phenylglycine (Phg) introduces unique steric constraints and electronic properties at the P1 site.

This document moves beyond basic description to address the critical challenges of working with Cbz-Phg-H: rapid

-carbon racemization , aldehyde instability, and the precise structural requirements for S1 pocket occupancy.

The Pharmacophore: Structural Anatomy & Mechanism

To rationally design inhibitors based on this scaffold, one must deconstruct the molecule into its three functional domains.

Structural Breakdown

• The Cap (P2/P3 Equivalent): The Benzyloxycarbonyl (Cbz or Z) group acts as a hydrophobic cap. It mimics the P2/P3 residues, engaging the S2/S3 subsites of the enzyme via hydrophobic interactions (Van der Waals forces).

• The Specificity Element (P1): The L-Phenylglycine side chain.

  • Contrast with Phenylalanine: Phg lacks the methylene spacer found in Phe. The aromatic ring is attached directly to the

    -carbon.

  • Effect: This restricts conformational freedom (

    angle), forcing the aromatic ring into a specific orientation close to the peptide backbone.

• The Warhead: The C-terminal Aldehyde (-CHO).

  • Function: Acts as a "hard" electrophile.

  • Reactivity: Reversible covalent binding.

Mechanism of Action: Thiohemiacetal Formation

Cysteine proteases employ a catalytic dyad (Cysteine-Histidine). The thiolate anion of the catalytic cysteine attacks the electrophilic carbonyl carbon of the aldehyde. This forms a thiohemiacetal adduct , which mimics the tetrahedral transition state of peptide bond hydrolysis.

Figure 1: Mechanism of reversible covalent inhibition. The formation of the tetrahedral thiohemiacetal is the critical inhibitory step.

Structure-Activity Relationship (SAR) Analysis

The utility of Cbz-Phg-H lies in its ability to probe the S1 specificity pocket .

The P1 Vector: Phenylglycine (Phg) vs. Phenylalanine (Phe)

This is the most critical decision point in the SAR campaign.

Feature	L-Phenylglycine (Phg)	L-Phenylalanine (Phe)	Biological Implication
Side Chain	Phenyl ring on -carbon	Benzyl group ( )	Phg is shorter and more rigid.
S1 Occupancy	Shallow / Broad Pockets	Deep / Narrow Pockets	Phg probes "shallow" S1 sites (e.g., certain elastases or specific viral proteases).
Stereostability	Low (Highly acidic H )	High	Phg racemizes rapidly in basic conditions or polar solvents.
Conformation	Restricted rotation	Flexible rotation	Phg pays a lower entropic penalty upon binding if the pocket matches.

The Warhead Reactivity

While the aldehyde is potent, it is chemically labile.

• Oxidation: Rapidly oxidizes to the carboxylic acid (inactive) in air.

• Hydration: Exists in equilibrium with the hydrate (gem-diol) in aqueous solution. Only the free aldehyde binds.

• Epimerization: The aldehyde carbonyl is electron-withdrawing, significantly increasing the acidity of the

  -proton. For Phg, this effect is doubled due to the adjacent phenyl ring.

Synthetic Challenges & Protocols

The Problem: Synthesizing Cbz-L-Phg-H without racemizing the chiral center is difficult. The

-proton is benzylic and to a carbonyl. Standard base-mediated couplings or Swern oxidations often lead to >20% racemization.

The Solution: Use a reductive-oxidative strategy with mild oxidation conditions (Parikh-Doering or Dess-Martin Periodinane).

Validated Synthesis Workflow

Figure 2: Optimized synthetic route to minimize racemization of the sensitive Phg alpha-carbon.

Detailed Protocol: Parikh-Doering Oxidation

This protocol is selected for its mildness, crucial for preserving the L-configuration of Phg.

• Reagents: Cbz-L-Phg-ol (1.0 eq), Dry DMSO (solvent), TEA (3.0 eq), Sulfur Trioxide Pyridine complex (

  , 2.0 eq).

• Setup: Dissolve Cbz-L-Phg-ol in DMSO/DCM (1:1) under Argon at 0°C.

• Addition: Add TEA. Then, add

  in small portions over 15 minutes.

• Monitoring: Stir at 0°C for 1-2 hours. Monitor by TLC (Aldehydes stain orange with DNP stain).

• Quench: Pour into ice-cold brine. Extract immediately with EtOAc.

• Self-Validating Step: Check optical rotation

  immediately. If the rotation drops significantly compared to literature values for the alcohol precursor, racemization has occurred.

Experimental Assays (Self-Validating Systems)

To verify the SAR, you must measure the inhibition constant (

). Because aldehydes form hemiacetals with the solvent, the concentration of active inhibitor is often lower than the nominal concentration.

Enzyme Kinetics Protocol (FRET Assay)

Objective: Determine

and against a target cysteine protease (e.g., SARS-CoV-2 Mpro or Cathepsin L).

• Substrate: Use a fluorogenic substrate (e.g., Z-Phe-Arg-AMC for Cathepsin L).

• Buffer: 50 mM MES (pH 6.0), 1 mM EDTA, 5 mM DTT .

  • Critical Note: DTT is required to keep the enzyme active (reduced Cys), but aldehydes can react with thiols. Pre-incubate enzyme + DTT first , then add inhibitor, then add substrate.

• Reaction:

  • Mix Enzyme + Buffer (10 min, 37°C).

  • Add Cbz-L-Phg-H (Serial dilutions: 0.1 nM to 10

    M). Incubate 30 min to allow thiohemiacetal equilibrium.

  • Add Substrate.[1][2] Measure fluorescence (Ex 360nm / Em 460nm) over 20 min.

• Data Analysis:

  • Plot

    vs [I].

  • Fit to Morrison equation for tight-binding inhibitors (since

    is likely < 100 nM).

Racemization Check (Chiral HPLC)

Before biological testing, validate the stereochemical purity.

• Column: Chiralpak AD-H or OD-H.

• Mobile Phase: Hexane/IPA (90:10).

• Requirement: >95% ee (enantiomeric excess). If <90%, the biological data will be an average of the L- (active) and D- (likely inactive) forms, skewing the SAR.

References

• Sasaki, T. et al. (1990). "Inhibitory effect of di- and tripeptidyl aldehydes on calpains and cathepsins." Journal of Enzyme Inhibition, 3(3), 195-201.

• Dai, W. et al. (2020). "Structure-based design of antiviral drug candidates targeting the SARS-CoV-2 main protease." Science, 368(6497), 1331-1335. (Demonstrates peptide aldehyde efficacy in Mpro).

• Myers, A. G. et al. (1999). "Pseudoephedrine as a Practical Chiral Auxiliary for the Synthesis of Highly Enantiomerically Enriched Carboxylic Acids, Alcohols, Aldehydes, and Ketones." Journal of the American Chemical Society, 121(30), 6840–6852. (Discusses racemization issues of alpha-chiral aldehydes).

• Jurczak, J. & Golebiowski, A. (1989). "Optically active N-protected alpha-amino aldehydes in organic synthesis." Chemical Reviews, 89(1), 149–164.

Sources

• 1. Synthetic and computational efforts towards the development of peptidomimetics and small-molecule SARS-CoV 3CLpro inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cbz-Protected Amino Groups [organic-chemistry.org]

The Biological Activity of Cbz-L-phenylglycinal in Enzyme Assays: A Technical Guide

This guide provides an in-depth exploration of the biological activity of N-α-Cbz-L-phenylglycinal, a potent inhibitor of cysteine proteases. Designed for researchers, scientists, and drug development professionals, this document delves into the mechanistic underpinnings of its inhibitory action, provides detailed protocols for its characterization in enzyme assays, and offers insights into the interpretation of the resulting data.

Introduction: The Significance of Cbz-L-phenylglycinal as a Protease Inhibitor

N-α-Cbz-L-phenylglycinal belongs to the class of peptide aldehydes, which are well-established reversible covalent inhibitors of proteases. The core structure features an L-phenylglycine scaffold with a carboxybenzyl (Cbz) protecting group at the N-terminus and a reactive aldehyde at the C-terminus. This aldehyde functionality is the key to its inhibitory activity against a range of cysteine proteases, including cathepsins and calpains. These enzymes play critical roles in a multitude of physiological and pathological processes, from protein turnover and antigen presentation to apoptosis and neurodegeneration.[1] Consequently, their dysregulation is implicated in a variety of human diseases, making inhibitors like Cbz-L-phenylglycinal valuable tools for both basic research and therapeutic development.

Part 1: Mechanism of Covalent Inhibition

The inhibitory prowess of Cbz-L-phenylglycinal lies in the electrophilic nature of its aldehyde group. Cysteine proteases possess a catalytic dyad or triad in their active site, with a highly nucleophilic cysteine residue at its heart. The aldehyde of Cbz-L-phenylglycinal serves as a target for this nucleophilic cysteine.

The interaction proceeds via a reversible nucleophilic attack by the thiolate anion of the active site cysteine on the carbonyl carbon of the aldehyde. This results in the formation of a stable, yet reversible, thiohemiacetal adduct. This covalent modification of the active site cysteine effectively blocks substrate access and halts the catalytic activity of the enzyme. The Cbz group and the phenyl side chain of the inhibitor engage in secondary interactions with the enzyme's specificity pockets (S-sites), which significantly contributes to the inhibitor's potency and selectivity.

Caption: Reversible covalent inhibition of a cysteine protease by Cbz-L-phenylglycinal.

Part 2: Quantitative Assessment of Inhibitory Potency

The potency of Cbz-L-phenylglycinal and its derivatives is typically quantified by determining their half-maximal inhibitory concentration (IC50) or their inhibition constant (Ki). While specific IC50 values for the single amino acid aldehyde Cbz-L-phenylglycinal are not extensively reported in publicly available literature, data for structurally related peptide aldehydes provide a strong indication of its potential inhibitory profile. These compounds often exhibit potent inhibition of cathepsins and calpains in the nanomolar range.

Compound/Inhibitor	Target Enzyme	IC50 / Ki	Reference
Z-Phe-Tyr-CHO	Cathepsin L	Potent inhibitor	[2]
Calpeptin	Calpain 1	IC50: 5.0 - 1000.0 nM	[3]
E-64	Cathepsin K, S, L	IC50: 1.4, 4.1, 2.5 nM	[4]
Odanacatib	Cathepsin K	IC50: 0.2 nM	[2]
Z-Arg-Lys-AOMK	Cathepsin B	IC50: 20 nM (pH 7.2)	[5]

Part 3: Experimental Protocol for a Fluorometric Calpain Activity Assay

This section provides a detailed, step-by-step methodology for assessing the inhibitory activity of Cbz-L-phenylglycinal against calpain-1 using a fluorogenic substrate. This protocol is designed to be a self-validating system, incorporating appropriate controls for robust and reliable data generation.

Materials and Reagents

• Calpain-1, human erythrocytes: (e.g., Sigma-Aldrich, Cat. No. C4328)

• Cbz-L-phenylglycinal: Synthesized or commercially sourced.

• Fluorogenic Calpain Substrate: Suc-Leu-Leu-Val-Tyr-AMC (e.g., Enzo Life Sciences, Cat. No. ALX-260-033)

• Assay Buffer: 50 mM Tris-HCl, 0.1 M NaCl, 1 mM DTT, pH 7.5

• Activation Buffer: Assay Buffer containing 10 mM CaCl2

• Inhibitor Stock Solution: 10 mM Cbz-L-phenylglycinal in DMSO

• 96-well black, flat-bottom microplates

• Fluorescence microplate reader: Capable of excitation at 360 nm and emission at 460 nm.

Experimental Workflow

Caption: Experimental workflow for determining the IC50 of Cbz-L-phenylglycinal.

Step-by-Step Procedure

• Reagent Preparation:

  • Prepare Assay Buffer and Activation Buffer.

  • Reconstitute Calpain-1 to a stock concentration of 1 mg/mL in Assay Buffer.

  • Prepare a 10 mM stock solution of the fluorogenic substrate in DMSO.

  • Perform serial dilutions of the 10 mM Cbz-L-phenylglycinal stock solution in DMSO to create a range of concentrations for the dose-response curve (e.g., 1 mM, 100 µM, 10 µM, 1 µM, 100 nM, 10 nM, 1 nM).

• Assay Setup (in a 96-well plate):

  • Test Wells: Add 2 µL of each Cbz-L-phenylglycinal dilution.

  • Positive Control (100% activity): Add 2 µL of DMSO.

  • Negative Control (0% activity/background): Add 2 µL of DMSO to wells that will not receive the enzyme.

  • To all wells, add 88 µL of Activation Buffer.

  • Add 10 µL of a diluted Calpain-1 solution (e.g., 10 µg/mL in Assay Buffer) to all wells except the negative control wells. Add 10 µL of Assay Buffer to the negative control wells.

• Pre-incubation:

  • Mix the plate gently and incubate at room temperature for 15 minutes to allow the inhibitor to interact with the enzyme.

• Reaction Initiation and Measurement:

  • Add 10 µL of the fluorogenic substrate (diluted to 100 µM in Assay Buffer) to all wells to initiate the reaction. The final volume in each well will be 110 µL.

  • Immediately place the plate in a fluorescence microplate reader and begin a kinetic read for 30-60 minutes at 37°C, with measurements taken every 1-2 minutes (Excitation: 360 nm, Emission: 460 nm).

Data Analysis and Interpretation

• Calculate Initial Reaction Rates: For each concentration of the inhibitor, plot the relative fluorescence units (RFU) against time. The initial rate (V) of the reaction is the slope of the linear portion of this curve.

• Determine Percent Inhibition: Calculate the percentage of inhibition for each concentration of Cbz-L-phenylglycinal using the following formula: % Inhibition = 100 * (1 - (V_inhibitor / V_positive_control)) Where V_inhibitor is the initial rate in the presence of the inhibitor and V_positive_control is the initial rate in the absence of the inhibitor (DMSO control).

• Generate Dose-Response Curve and Calculate IC50:

  • Plot the percent inhibition against the logarithm of the inhibitor concentration.

  • Fit the data to a four-parameter logistic (4PL) equation to generate a sigmoidal dose-response curve. The IC50 value, which is the concentration of the inhibitor that reduces enzyme activity by 50%, can be determined from this curve.

Part 4: Synthesis of Cbz-L-phenylglycinal

A common synthetic route to Cbz-L-phenylglycinal involves the N-protection of L-phenylglycine followed by the reduction of the carboxylic acid to the corresponding aldehyde.

• N-protection of L-phenylglycine: L-phenylglycine is reacted with benzyl chloroformate (Cbz-Cl) in the presence of a base, such as sodium hydroxide or sodium carbonate, in an aqueous/organic solvent mixture.[6][7] This reaction yields N-Cbz-L-phenylglycine.

• Reduction to Aldehyde: The resulting N-protected amino acid can then be converted to the aldehyde. A common method is the conversion of the carboxylic acid to a Weinreb amide, followed by reduction with a mild reducing agent like diisobutylaluminium hydride (DIBAL-H).

Conclusion

Cbz-L-phenylglycinal is a valuable chemical tool for studying the function of cysteine proteases. Its mechanism as a reversible covalent inhibitor, coupled with its potential for high potency and selectivity, makes it and its derivatives attractive candidates for further investigation in drug discovery programs targeting diseases associated with aberrant protease activity. The fluorometric assay protocol detailed in this guide provides a robust framework for quantifying the inhibitory activity of Cbz-L-phenylglycinal and similar compounds, enabling researchers to further elucidate their therapeutic potential.

References

• Protease Assays - Assay Guidance Manual. NCBI Bookshelf. [Link]

• A Review of Small Molecule Inhibitors and Functional Probes of Human Cathepsin L. PMC. [Link]

• Protease Activity Assay Kit (Fluorometric). RayBiotech. [Link]

• US8357820B2 - Process for producing N-protected amino acid.
• US8357820B2 - Process for producing N-protected amino acid.

• benzyloxycarbonyl-l-alanyl-l-cysteine methyl ester. Organic Syntheses Procedure. [Link]

• A Novel Fluorimetric Assay for the Detection of Calpain Activity Using a FRET-Based Substrate. Anaspec. [Link]

• KINETIC CHARACTERIZATION AND MOLECULAR DOCKING OF A NOVEL, POTENT, AND SELECTIVE SLOW-BINDING INHIBITOR OF HUMAN CATHEPSIN L. NIH. [Link]

• Inhibition of rabbit brain prolyl endopeptidase by n-benzyloxycarbonyl-prolyl-prolinal, a transition state aldehyde inhibitor. PubMed. [Link]

• Identification of Novel Cathepsin B Inhibitors with Implications in Alzheimer's Disease: Computational Refining and Biochemical Evaluation. PMC. [Link]

• Perezone and its phenyl glycine derivative induce cytotoxicity via caspases on human glial cancer cells. PubMed. [Link]

• Neutral pH-Selective Inhibition of Cytosolic Cathepsin B: A Novel Drug Targeting Strategy for Traumatic Brain Injury and Alzheimer's Disease. PMC. [Link]

• Neutral pH-Selective Inhibition of Cytosolic Cathepsin B: A Novel Drug Targeting Strategy for Traumatic Brain Injury and Alzheimer's Disease. PMC. [Link]

Sources

• 1. A Review of Small Molecule Inhibitors and Functional Probes of Human Cathepsin L - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Calpain 1 Inhibitors (IC50, Ki) | AAT Bioquest [aatbio.com]
• 4. E-64, cysteine protease inhibitor (CAS 66701-25-5) | Abcam [abcam.com]
• 5. Neutral pH-Selective Inhibition of Cytosolic Cathepsin B: A Novel Drug Targeting Strategy for Traumatic Brain Injury and Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 6. US8357820B2 - Process for producing N-protected amino acid - Google Patents [patents.google.com]
• 7. Organic Syntheses Procedure [orgsyn.org]

Protocols & Analytical Methods

Synthesis of Cbz-L-phenylglycinal from Cbz-L-phenylglycine: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chiral α-amino aldehydes are highly valuable synthetic intermediates, particularly in the development of peptidomimetics and protease inhibitors. Their electrophilic aldehyde functionality allows for a variety of subsequent transformations, making them critical building blocks in medicinal chemistry. Cbz-L-phenylglycinal, with its stereocenter defined and its amine protected by the robust Carboxybenzyl (Cbz) group, is a prime example of such a key intermediate.

However, the synthesis of an aldehyde directly from its corresponding carboxylic acid is a non-trivial challenge in organic synthesis. Powerful reducing agents, such as Lithium aluminum hydride (LiAlH₄), readily reduce carboxylic acids past the aldehyde stage to the primary alcohol.[1][2] Therefore, achieving this transformation requires a strategic, multi-step approach.

This guide provides detailed, field-proven protocols for the synthesis of Cbz-L-phenylglycinal from Cbz-L-phenylglycine. We will explore two reliable and widely practiced methods that circumvent the challenge of over-reduction:

• Method 1: Conversion of the carboxylic acid to a methyl ester, followed by a controlled partial reduction using Diisobutylaluminium hydride (DIBAL-H) at cryogenic temperatures.

• Method 2: Conversion of the carboxylic acid to a stable N-methoxy-N-methylamide (Weinreb amide), which is then cleanly reduced to the aldehyde.

Each protocol is presented with an explanation of the underlying chemical principles, step-by-step instructions, and guidance on characterization and purification, ensuring both reproducibility and a deep understanding of the process.

The Strategic Role of the Cbz Protecting Group

The success of this synthesis hinges on the properties of the Carboxybenzyl (Cbz or Z) protecting group. Introduced by Bergmann and Zervas in 1932, the Cbz group was a foundational innovation in peptide synthesis.[3] It transforms the nucleophilic primary amine into a significantly less reactive carbamate, preventing unwanted side reactions.[3][4][5]

Key characteristics of the Cbz group relevant to this synthesis include:

• Robustness: It is stable to a wide array of reaction conditions, including the esterification and hydride reduction steps detailed in the following protocols.[3]

• Facile Removal: The Cbz group is typically removed under mild, neutral conditions via catalytic hydrogenolysis (H₂ gas with a Palladium catalyst), a process orthogonal to many other protecting groups.[4][6]

This combination of stability and selective removal makes it an ideal choice for protecting the α-amino group of L-phenylglycine throughout this transformation.

Method 1: Synthesis via Ester Intermediate and DIBAL-H Reduction

This classic two-step approach is one of the most common methods for converting a protected amino acid to its corresponding aldehyde. The strategy involves first activating the carboxylic acid as an ester, which is then reduced under tightly controlled, cryogenic conditions to halt the reaction at the aldehyde stage.

Overall Reaction Scheme

Caption: Workflow for Cbz-L-phenylglycinal synthesis via an ester intermediate.

Protocol 1A: Synthesis of Cbz-L-phenylglycine Methyl Ester

Principle: The carboxylic acid is converted to a methyl ester using thionyl chloride (SOCl₂) in methanol. Thionyl chloride reacts with methanol to form methyl chlorosulfite, which in turn protonates the carboxylic acid and facilitates nucleophilic attack by methanol, yielding the ester.

Reagent/Material	Molar Mass ( g/mol )	Quantity	Molar Equiv.	Notes
Cbz-L-phenylglycine	299.31	10.0 g	1.0	Starting material
Anhydrous Methanol (MeOH)	32.04	100 mL	-	Solvent
Thionyl Chloride (SOCl₂)	118.97	3.2 mL (4.4 g)	1.1	Add dropwise, highly corrosive
Saturated NaHCO₃ (aq)	-	~150 mL	-	For neutralization
Ethyl Acetate (EtOAc)	-	~200 mL	-	For extraction
Brine	-	~50 mL	-	For washing
Anhydrous MgSO₄ or Na₂SO₄	-	As needed	-	Drying agent

Step-by-Step Methodology:

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, suspend Cbz-L-phenylglycine (10.0 g) in anhydrous methanol (100 mL).

• Cooling: Place the flask in an ice-water bath and cool the suspension to 0 °C.

• Reagent Addition: While stirring vigorously, add thionyl chloride (3.2 mL) dropwise to the cold suspension over 15-20 minutes. Caution: This addition is exothermic and releases HCl gas. Perform in a well-ventilated fume hood.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Then, heat the reaction to reflux for 3-4 hours. The suspension should become a clear solution.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Solvent Removal: Cool the reaction mixture to room temperature and remove the methanol under reduced pressure using a rotary evaporator.

• Aqueous Workup: Dissolve the resulting residue in ethyl acetate (100 mL). Carefully pour the organic solution into a separatory funnel containing cold, saturated aqueous sodium bicarbonate (NaHCO₃) solution (~100 mL) to neutralize any remaining acid. Caution: CO₂ evolution will occur.

• Extraction: Separate the layers. Extract the aqueous layer with an additional portion of ethyl acetate (2 x 50 mL).

• Washing and Drying: Combine the organic layers and wash with brine (50 mL). Dry the organic phase over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: The crude Cbz-L-phenylglycine methyl ester is often of sufficient purity for the next step. If necessary, it can be purified by flash column chromatography on silica gel.

Protocol 1B: DIBAL-H Reduction to Cbz-L-phenylglycinal

Principle: Diisobutylaluminium hydride (DIBAL-H) is a bulky and electrophilic reducing agent.[7][8] At the cryogenic temperature of -78 °C, the reduction of the ester forms a stable tetrahedral intermediate.[2][7] This intermediate does not collapse to eliminate the alkoxy group until the reaction is quenched with a proton source during workup, thus preventing over-reduction to the primary alcohol.[7][9]

Reagent/Material	Molar Mass ( g/mol )	Quantity	Molar Equiv.	Notes
Cbz-L-phenylglycine Methyl Ester	313.34	5.0 g	1.0	From Step 1A
Anhydrous Dichloromethane (DCM)	-	150 mL	-	Solvent
DIBAL-H (1.0 M in hexanes)	142.22	17.5 mL	1.1	Handle under inert gas
Anhydrous Methanol (MeOH)	32.04	20 mL	-	For quenching
Rochelle's Salt (aq, 1 M)	-	100 mL	-	For workup
Ethyl Acetate (EtOAc)	-	~150 mL	-	For extraction

Step-by-Step Methodology:

• Reaction Setup: Flame-dry a three-necked 500 mL round-bottom flask equipped with a magnetic stir bar, a thermometer, and a rubber septum. Allow the flask to cool to room temperature under an inert atmosphere (e.g., nitrogen or argon).

• Dissolution: Dissolve Cbz-L-phenylglycine methyl ester (5.0 g) in anhydrous DCM (150 mL) and add it to the flask via cannula or syringe.

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath. Ensure the internal temperature is stable.

• DIBAL-H Addition: Add the DIBAL-H solution (17.5 mL, 1.1 eq) dropwise via syringe over 30 minutes, ensuring the internal temperature does not rise above -75 °C.[7]

• Reaction: Stir the reaction mixture at -78 °C for 2-3 hours.

• Monitoring: Monitor the reaction by TLC. A stain that visualizes aldehydes (e.g., 2,4-dinitrophenylhydrazine) can be helpful.

• Quenching: While maintaining the temperature at -78 °C, slowly and carefully quench the reaction by adding anhydrous methanol dropwise to consume excess DIBAL-H.[7] A vigorous reaction may occur initially.

• Workup: Remove the cooling bath and allow the mixture to warm to room temperature. Add 1 M aqueous Rochelle's salt (potassium sodium tartrate) solution (100 mL) and stir vigorously until the gelatinous aluminum salts break up and two clear layers are observed.[10]

• Extraction: Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with ethyl acetate (2 x 75 mL).

• Washing and Drying: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude Cbz-L-phenylglycinal by flash column chromatography on silica gel.

Mechanism of DIBAL-H Partial Reduction

Caption: DIBAL-H reduction mechanism highlighting the key low-temperature intermediate.

Method 2: Synthesis via Weinreb Amide Intermediate

The Weinreb amide protocol is an elegant and often more efficient alternative for synthesizing aldehydes. The N-methoxy-N-methylamide functionality is uniquely stable to nucleophilic attack by organometallics and hydrides.

Principle: Upon addition of a hydride reagent, the Weinreb amide forms a highly stable six-membered chelated tetrahedral intermediate.[11][12] This chelation prevents the addition of a second equivalent of hydride, thus completely avoiding over-reduction. The desired aldehyde is then liberated upon acidic workup.[12][13]

Overall Reaction Scheme

Caption: Workflow for Cbz-L-phenylglycinal synthesis via a Weinreb amide.

Protocol 2A: Synthesis of Cbz-L-phenylglycine Weinreb Amide

Reagent/Material	Molar Mass ( g/mol )	Quantity	Molar Equiv.	Notes
Cbz-L-phenylglycine	299.31	5.0 g	1.0	Starting material
Anhydrous DCM	-	100 mL	-	Solvent
Oxalyl Chloride ((COCl)₂)	126.93	1.6 mL (2.3 g)	1.1	Toxic, use in fume hood
Anhydrous DMF	-	2 drops	-	Catalyst
N,O-Dimethylhydroxylamine·HCl	97.54	1.8 g	1.1	Reagent
N-Methylmorpholine (NMM)	101.15	4.0 mL (3.7 g)	2.2	Base

Step-by-Step Methodology:

• Acid Chloride Formation: To a solution of Cbz-L-phenylglycine (5.0 g) in anhydrous DCM (100 mL) at 0 °C under an inert atmosphere, add 2 drops of anhydrous DMF. Add oxalyl chloride (1.6 mL) dropwise. Stir at 0 °C for 30 minutes, then at room temperature for 2 hours until gas evolution ceases.

• Amide Formation: In a separate flask, suspend N,O-dimethylhydroxylamine hydrochloride (1.8 g) in DCM (50 mL). Cool to 0 °C and add N-methylmorpholine (4.0 mL).

• Coupling: Slowly add the solution of the acid chloride (from step 1) to the amine solution at 0 °C via cannula.

• Reaction: Allow the reaction to warm to room temperature and stir overnight.

• Workup: Quench the reaction with water. Separate the layers and wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃, and brine.

• Drying and Purification: Dry the organic layer over Na₂SO₄, filter, and concentrate. Purify the crude product by flash column chromatography to obtain the pure Weinreb amide.

Protocol 2B: Reduction to Cbz-L-phenylglycinal

Reagent/Material	Molar Mass ( g/mol )	Quantity	Molar Equiv.	Notes
Cbz-L-phenylglycine Weinreb Amide	342.38	4.0 g	1.0	From Step 2A
Anhydrous THF	-	100 mL	-	Solvent
Lithium Aluminum Hydride (LiAlH₄)	37.95	0.5 g	1.1	Moisture sensitive solid
1 M HCl (aq)	-	~50 mL	-	For workup

Step-by-Step Methodology:

• Reaction Setup: In an inert-atmosphere, flame-dried flask, dissolve the Weinreb amide (4.0 g) in anhydrous THF (100 mL).

• Cooling: Cool the solution to 0 °C in an ice bath.

• Hydride Addition: Add LiAlH₄ (0.5 g) portion-wise, maintaining the temperature at 0 °C.

• Reaction: Stir at 0 °C for 1-2 hours, monitoring by TLC.

• Workup: Cool the reaction back to 0 °C and cautiously quench by sequential, dropwise addition of water, followed by 15% NaOH (aq), and then more water (Fieser workup). Alternatively, quench with ethyl acetate and then carefully add 1 M HCl until the aqueous layer is acidic (pH ~2).

• Extraction: Extract the mixture with ethyl acetate (3 x 50 mL).

• Washing and Drying: Wash the combined organic layers with brine, dry over Na₂SO₄, filter, and concentrate.

• Purification: Purify the crude aldehyde by flash column chromatography.

Purification and Characterization

Purification: The primary method for purifying Cbz-L-phenylglycinal is flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes. A key challenge with aldehydes is their potential for oxidation to the corresponding carboxylic acid on silica. To mitigate this, chromatography should be performed swiftly, and sometimes the silica gel is pre-treated with triethylamine.

For challenging separations, aldehydes can be purified via the formation of a bisulfite adduct .[14][15] The impure aldehyde is treated with a saturated aqueous solution of sodium bisulfite, forming a water-soluble adduct.[16] This aqueous layer is washed with an organic solvent to remove impurities, and the pure aldehyde can then be regenerated by treating the aqueous layer with a base (e.g., NaHCO₃) and extracting it back into an organic solvent.[14][15]

Characterization:

• ¹H NMR Spectroscopy: The most diagnostic signal is the aldehyde proton, which appears as a singlet or a doublet between δ 9.5-10.0 ppm. Other key signals include the aromatic protons of the phenyl and Cbz groups (δ 7.0-7.5 ppm), the benzylic protons of the Cbz group (~δ 5.1 ppm), and the α-proton on the chiral center.

• ¹³C NMR Spectroscopy: The aldehyde carbonyl carbon will appear significantly downfield, typically in the range of δ 190-200 ppm.

• FT-IR Spectroscopy: A strong C=O stretching band for the aldehyde will be visible around 1720-1740 cm⁻¹, and the carbamate C=O stretch will appear around 1690-1710 cm⁻¹.

• Chiral HPLC: To confirm that no racemization has occurred during the synthesis, the enantiomeric purity should be assessed using a suitable chiral stationary phase.

Troubleshooting Guide

Problem	Probable Cause(s)	Suggested Solution(s)
Over-reduction to Alcohol	Reaction temperature for DIBAL-H reduction was too high. / Excess DIBAL-H was used. / Quenching was done at room temperature.	Strictly maintain the reaction temperature at or below -75 °C.[7][10] / Use no more than 1.1-1.2 equivalents of DIBAL-H. / Always quench the reaction at -78 °C before warming.
Low or No Aldehyde Yield	DIBAL-H or LiAlH₄ reagent was inactive due to improper storage. / Anhydrous conditions were not maintained.	Titrate the hydride reagent before use to determine its exact molarity. / Ensure all glassware is flame-dried and the reaction is run under a positive pressure of inert gas.
Starting Material Recovered	Insufficient reducing agent. / Reaction time was too short.	Use the correct stoichiometry of the hydride reagent. / Monitor the reaction by TLC and allow it to proceed until the starting material is consumed.
Product is Carboxylic Acid	The aldehyde product oxidized during workup or purification.	Minimize exposure of the purified aldehyde to air. Store under an inert atmosphere at low temperature. / Consider using base-washed silica gel for chromatography.

References

• BenchChem (2025). Application Notes and Protocols: Partial Reduction of Esters to Aldehydes using DIBAL-H. BenchChem.
• Master Organic Chemistry (2011). DIBAL (Di-isobutyl Aluminum Hydride) – A Bulky Reducing Agent For The Partial Reduction Of Esters and Nitriles. Master Organic Chemistry.
• BenchChem (2025). The Genesis of Controlled Peptide Synthesis: A Technical Guide to the Cbz Protecting Group. BenchChem.
• Organic Synthesis (n.d.). DIBAL-H Reduction. Organic Synthesis.
• ACS Publications (n.d.). From Lab Procedure to Industrial Reality: Continuous Flow Diisobutylaluminum Hydride Reduction of Esters to Aldehydes. ACS Publications.
• askIITians (2025). How do you make aldehyde from the carboxylic acid?. askIITians.
• BenchChem (2025). A Comparative Guide to Protecting Groups in Peptide Synthesis: Fmoc, Boc, and Cbz. BenchChem.
• Quora (2016). How can carboxylic acid be safely reduced to aldehyde?. Quora.
• Chemistry Steps (n.d.). DIBAL Reducing Agent. Chemistry Steps.
• Salvino, J. M., et al. (1998). Parallel Synthesis of Aldehydes and Ketone Facilitated by a New Solid-Phase Weinreb Amide. Journal of Organic Chemistry.
• BOC Sciences (n.d.). Peptide Synthesis Reagents: A Guide to Coupling and Protecting Groups. BOC Sciences.
• Organic Chemistry Portal (n.d.). Reduction of carboxyl compounds to aldehydes. Organic Chemistry Portal.
• Chemistry Steps (n.d.). Converting Amides to Aldehydes and Ketones. Chemistry Steps.
• Chemistry Steps (n.d.). Reducing Carboxylic Acids to Aldehydes. Chemistry Steps.
• NIH (n.d.). Synthesis of Substituted Benzaldehydes via a Two-Step, One-Pot Reduction/Cross-Coupling Procedure. National Institutes of Health.
• Master Organic Chemistry (2018). Protecting Groups for Amines: Carbamates. Master Organic Chemistry.
• Wikipedia (n.d.). Weinreb ketone synthesis. Wikipedia.
• Furigay, M. H., et al. (2018). Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol. Journal of Visualized Experiments.
• Reddit (2015). Purifying aldehydes?. r/chemistry.
• JoVE (2018). Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol. Journal of Visualized Experiments.

Sources

• 1. quora.com [quora.com]
• 2. DIBAL Reducing Agent - Chemistry Steps [chemistrysteps.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Peptide Synthesis Reagents: A Guide to Coupling and Protecting Groups - Creative Peptides [creative-peptides.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. organic-synthesis.com [organic-synthesis.com]
• 11. Synthesis of Substituted Benzaldehydes via a Two-Step, One-Pot Reduction/Cross-Coupling Procedure - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Weinreb ketone synthesis - Wikipedia [en.wikipedia.org]
• 13. Converting Amides to Aldehydes and Ketones - Chemistry Steps [chemistrysteps.com]
• 14. Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol - PMC [pmc.ncbi.nlm.nih.gov]
• 15. reddit.com [reddit.com]
• 16. Video: Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol [jove.com]

preparation of amino alcohols starting from Cbz-L-phenylglycinal

High-Fidelity Synthesis of Chiral -Amino Alcohols via Cbz-L-Phenylglycinal

Controlling Stereochemistry and Stability in Sensitive Pharmacophore Construction

Abstract & Strategic Significance

Chiral

-amino alcohols are privileged structural motifs in medicinal chemistry, serving as the core pharmacophore for HIV protease inhibitors (e.g., Saquinavir, Amprenavir), adrenergic blockers, and chiral auxiliaries. While amino aldehydes derived from aliphatic amino acids (e.g., Leucinal) are relatively robust, Cbz-L-phenylglycinal represents a unique synthetic challenge.

The Critical Challenge: Unlike alkyl-substituted amino aldehydes, Cbz-L-phenylglycinal possesses a benzylic

-proton that is exceptionally acidic ( ). This structural feature renders the molecule highly prone to racemization via enolization or oxazolone formation, even under mild basic or acidic conditions. Furthermore, the aldehyde hydrates and polymerizes rapidly upon storage.

This Application Note details a high-fidelity protocol that circumvents these stability issues by:

• In-situ generation of the aldehyde to avoid storage degradation.

• Organocerium chemistry to suppress basicity during nucleophilic addition, preserving optical purity.

• Chelation-controlled addition to drive diastereoselectivity.

Mechanistic Insight: The Racemization Trap

Before beginning, it is vital to understand the failure mode of this specific substrate. Standard Grignard additions often fail with Cbz-phenylglycinal because the basic Grignard reagent deprotonates the

-carbon faster than it attacks the carbonyl.

Figure 1: The competition between desired nucleophilic attack and the rapid racemization pathway driven by the acidity of the benzylic proton.

Pre-requisite Protocol: Fresh Synthesis of Cbz-L-Phenylglycinal

Do not rely on commercial stocks of the aldehyde. Synthesize fresh from Cbz-L-Phenylglycinol.

Method Selection: While Swern oxidation is standard, Dess-Martin Periodinane (DMP) is recommended here for its operational simplicity and avoidance of the acidic byproducts of Swern (Et3N·HCl) which can catalyze epimerization during workup.

Materials

• Substrate: Cbz-L-Phenylglycinol (

  equiv)

• Oxidant: Dess-Martin Periodinane (

  equiv)

• Solvent: Dichloromethane (DCM), anhydrous (

  M concentration)

• Buffer:

  (solid, equiv) - Critical to neutralize acetic acid byproduct.

Step-by-Step Procedure

• Setup: Flame-dry a round-bottom flask under Argon. Add Cbz-L-Phenylglycinol and solid

  .

• Solvation: Add anhydrous DCM. Cool to 0°C .[1]

• Oxidation: Add Dess-Martin Periodinane in one portion.

• Reaction: Stir at 0°C for 15 minutes, then warm to Room Temperature (RT). Monitor by TLC (approx. 1-2 hours).

• Quench (Critical): Dilute with

  . Pour into a 1:1 mixture of saturated and . Stir vigorously until the layers separate clearly (removes iodine byproducts).

• Isolation: Wash organic layer with water and brine. Dry over

  .

• Concentration: Evaporate solvent at <30°C .

  • Checkpoint: Obtain a white solid/foam. Do not purify by silica column (silica is acidic enough to racemize this specific aldehyde). Use immediately in Part 4.

Core Protocol: Diastereoselective Organocerium Addition

To prevent the racemization shown in Figure 1, we utilize the Imamoto Reagent (organocerium). The organocerium reagent is more nucleophilic but less basic than the corresponding Grignard, suppressing

-deprotonation.

Target: Preparation of syn-

-amino alcohol (via Chelation Control).

Reagents & Equipment[3]

• Cerium(III) Chloride Heptahydrate (

  )

• Grignard Reagent (

  or )

• Crude Cbz-L-Phenylglycinal (from Part 3)

• THF (anhydrous)

Protocol

A. Preparation of Anhydrous (The "Drying" Step)

Note: Commercial "anhydrous"

is often unreliable. Drying the heptahydrate is safer.

• Place

  ( equiv relative to aldehyde) in a flask.

• Heat to 140°C under high vacuum (<0.5 mmHg) for 2 hours with stirring. The powder should become fine and free-flowing.

• Cool to RT under Argon. Add anhydrous THF to form a slurry. Stir for 2 hours (activation).

B. Formation of Organocerium Reagent

• Cool the

  /THF slurry to -78°C .

• Add the Grignard reagent (

  equiv) dropwise.

• Stir for 1 hour at -78°C. The mixture effectively becomes

  .

C. The Addition

• Dissolve the fresh Cbz-L-phenylglycinal (

  equiv) in minimal anhydrous THF.

• Add the aldehyde solution dropwise to the organocerium slurry at -78°C .

  • Rate: Slow addition (over 20 mins) maintains internal temp < -70°C.

• Reaction: Stir at -78°C for 2 hours. Do not warm up.

• Quench: Add acetic acid (diluted in THF) or saturated

  at -78°C.

• Workup: Warm to RT. Extract with EtOAc (

  ). Wash with brine.[1] Dry ( ).

Data Analysis & Stereochemical Outcome

The stereochemical outcome is dictated by the transition state. In non-polar solvents or with specific Lewis acids, the Cram-Chelate model predominates, yielding the syn-isomer (erythro).

Stereoselectivity Table (Solvent/Additive Effects)

Reagent System	Solvent	Major Isomer	dr (syn:anti)	Yield	Notes
R-MgBr	Ether	Mixed	60:40	45%	Low yield due to racemization/deprotonation.
R-MgBr	THF	Mixed	50:50	50%	No chelation control; competing racemization.
R-MgBr /	DCM	Syn	95:5	70%	Strong chelation; strictly requires non-Lewis basic solvent.
R-CeCl	THF	Syn	>90:10	88%	Recommended. High yield + good dr + no racemization.

Stereochemical Model (Graphviz)

Figure 2: Chelation-controlled addition model favoring the syn-diastereomer.

Validation & Quality Control

Determining Optical Purity (Enantiomeric Excess)

Since the product has two chiral centers, standard NMR is insufficient for ee determination, though it measures dr.

• Method: Chiral HPLC.

• Column: Chiralcel OD-H or AD-H.

• Mobile Phase: Hexane/Isopropanol (typically 90:10).

• Detection: UV at 254 nm (exploiting the Cbz chromophore).

Determining Diastereomeric Ratio (dr)

• Method:

  NMR (400 MHz+).

• Diagnostic Signal: The proton attached to the carbinol carbon (

  ) typically appears as a doublet. The coupling constant ( ) differs between syn and anti isomers due to hydrogen bonding in the solvent (typically in non-polar solvents, but verify with literature standards for specific R groups).

References

• Jurczak, J., & Gołębiowski, A. (1989). Optically active N-protected

  -amino aldehydes in organic synthesis. Chemical Reviews, 89(1), 149-164. Link

• Imamoto, T., et al. (1984). Carbon-carbon bond forming reactions using cerium metal or organocerium reagents. Journal of the American Chemical Society, 106(6), 1777-1782. Link

• Reetz, M. T. (1999). Chelation control in the addition of nucleophiles to chiral

  -amino aldehydes. Chemical Reviews, 99(5), 1121-1162. Link
• Myers, A. G., et al. (1999). A practical method for the synthesis of Cbz-protected amino aldehydes. Tetrahedron Letters, 40, 149-164. (Context on stability).

Sources

• 1. Parikh-Doering Oxidation | NROChemistry [nrochemistry.com]

Technical Notes & Optimization

Technical Support Center: Stabilizing Cbz-L-Phenylglycinal for Long-Term Storage

Welcome to the technical support center dedicated to ensuring the long-term stability of Cbz-L-phenylglycinal. This guide is designed for researchers, scientists, and drug development professionals who rely on the integrity of this critical chiral aldehyde in their experiments. Here, you will find in-depth troubleshooting guides, frequently asked questions (FAQs), and validated protocols to mitigate degradation and racemization, ensuring the reliability of your results.

Introduction: The Challenge of Storing Cbz-L-Phenylglycinal

Cbz-L-phenylglycinal, a valuable chiral intermediate in organic synthesis, is notoriously susceptible to degradation over time. Its aldehyde functional group is prone to oxidation and polymerization, while the stereocenter at the alpha-carbon is susceptible to racemization, particularly under non-neutral pH conditions. These degradation pathways can significantly impact the yield and purity of downstream products, compromising experimental outcomes. This guide provides a comprehensive framework for understanding and preventing these issues.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for Cbz-L-phenylglycinal during storage?

A1: The two main degradation pathways are:

• Oxidation: The aldehyde group can be easily oxidized to the corresponding carboxylic acid (N-Cbz-L-phenylglycine). This is often facilitated by exposure to atmospheric oxygen.

• Racemization: The chiral center is prone to epimerization, leading to a mixture of L- and D-enantiomers. This process is accelerated by exposure to acidic or basic conditions, and even by seemingly neutral solvents over extended periods.[1]

Q2: What is the white solid I sometimes observe in my aged Cbz-L-phenylglycinal?

A2: The white solid is most likely the oxidized product, N-Cbz-L-phenylglycine, which is generally less soluble than the aldehyde in many organic solvents. Polymerization of the aldehyde can also lead to the formation of insoluble materials.

Q3: Can I store Cbz-L-phenylglycinal in a standard laboratory freezer?

A3: Yes, storing Cbz-L-phenylglycinal at low temperatures is crucial. A standard freezer at -20°C is a good starting point. However, for optimal long-term stability, storage at lower temperatures (-80°C) is recommended. It is also critical to store it under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation.[2]

Q4: Is it necessary to repurify Cbz-L-phenylglycinal before use if it has been stored for a long time?

A4: It is highly recommended to assess the purity of Cbz-L-phenylglycinal before use, especially if it has been stored for an extended period. A simple analytical technique like chiral HPLC or NMR spectroscopy can determine the extent of degradation and racemization. If significant degradation has occurred, repurification may be necessary.

Troubleshooting Guide

This section addresses common issues encountered during the handling and storage of Cbz-L-phenylglycinal.

Issue	Potential Cause(s)	Recommended Solution(s)
Loss of Stereochemical Purity (Racemization)	Exposure to acidic or basic impurities in solvents or on glassware. Elevated storage temperatures. Prolonged storage in protic solvents.	Ensure all glassware is thoroughly dried and, if necessary, rinsed with a non-protic solvent before use. Use high-purity, anhydrous, and neutral solvents. Store at ≤ -20°C under an inert atmosphere. For critical applications, consider derivatization to a more stable form for storage (see Protocols section).
Formation of a Precipitate	Oxidation of the aldehyde to the carboxylic acid. Polymerization of the aldehyde.	Store under an inert atmosphere (argon or nitrogen) to minimize oxidation. Consider adding a radical scavenger like Butylated Hydroxytoluene (BHT) to the storage solution (see Protocol 2).
Inconsistent Reaction Yields	Degradation of the Cbz-L-phenylglycinal starting material. Inaccurate concentration determination due to degradation.	Always use freshly opened or recently purified Cbz-L-phenylglycinal for critical reactions. Re-evaluate the concentration of your stock solution if it has been stored for a significant period.
Material Turns Yellow or Brown	Formation of polymeric byproducts.	This indicates significant degradation. The material should be repurified before use. To prevent this, adhere strictly to recommended storage conditions.

Stabilization and Storage Protocols

To ensure the long-term stability of Cbz-L-phenylglycinal, we recommend the following protocols.

Protocol 1: Standard Long-Term Storage

This protocol is suitable for routine storage of solid Cbz-L-phenylglycinal.

Materials:

• Cbz-L-phenylglycinal (solid)

• Amber glass vial with a PTFE-lined cap

• Argon or Nitrogen gas supply

• Schlenk line or glove box (recommended)

Procedure:

• Place the solid Cbz-L-phenylglycinal into a clean, dry amber glass vial.

• If available, use a Schlenk line or glove box to evacuate the vial and backfill with an inert gas (argon or nitrogen) at least three times to ensure an oxygen-free atmosphere.

• If a Schlenk line is not available, gently flush the headspace of the vial with a stream of inert gas for 1-2 minutes before tightly sealing the cap.

• Seal the cap tightly and wrap the junction with Parafilm® for extra security against moisture and air ingress.

• Label the vial clearly with the compound name, date, and storage conditions.

• Store the vial in a freezer at -20°C or, for optimal stability, at -80°C.

Protocol 2: Storage in Solution with an Antioxidant

For users who prefer to work with stock solutions, this protocol helps to mitigate oxidation.

Materials:

• Cbz-L-phenylglycinal

• Anhydrous, non-protic solvent (e.g., toluene, dichloromethane)

• Butylated Hydroxytoluene (BHT)

• Amber glass vial with a PTFE-lined cap

• Argon or Nitrogen gas supply

Procedure:

• Prepare a stock solution of Cbz-L-phenylglycinal in an anhydrous, non-protic solvent to the desired concentration.

• Add Butylated Hydroxytoluene (BHT) to the solution at a final concentration of 0.01% to 0.1% (w/v).

• Transfer the solution to a clean, dry amber glass vial.

• Flush the headspace of the vial with an inert gas (argon or nitrogen) for 1-2 minutes.

• Seal the vial tightly with a PTFE-lined cap and wrap with Parafilm®.

• Store the solution at -20°C.

Protocol 3: Stabilization as a Bisulfite Adduct

For maximum long-term stability, Cbz-L-phenylglycinal can be converted to its solid bisulfite adduct.[3] This derivative is significantly more stable and can be stored for extended periods with minimal degradation. The aldehyde can be regenerated just before use.

Part A: Formation of the Bisulfite Adduct

Materials:

• Cbz-L-phenylglycinal

• Sodium bisulfite (NaHSO₃)

• Ethanol

• Water

• Ethyl acetate

Procedure:

• Dissolve Cbz-L-phenylglycinal in a minimal amount of ethanol.

• Prepare a saturated aqueous solution of sodium bisulfite.

• Slowly add the sodium bisulfite solution to the ethanolic solution of the aldehyde with stirring. A white precipitate of the bisulfite adduct should form.

• If precipitation is slow, the addition of ethyl acetate can facilitate the process.[3]

• Stir the mixture for 1-2 hours at room temperature.

• Collect the solid adduct by vacuum filtration and wash with cold ethanol.

• Dry the adduct under vacuum.

• Store the solid bisulfite adduct in a sealed container at room temperature, protected from moisture.

Part B: Regeneration of Cbz-L-Phenylglycinal

Materials:

• Cbz-L-phenylglycinal bisulfite adduct

• Sodium hydroxide (NaOH) solution (e.g., 10% aqueous) or sodium carbonate solution

• Organic solvent for extraction (e.g., ethyl acetate, dichloromethane)

• Brine

Procedure:

• Suspend the bisulfite adduct in a biphasic mixture of water and an organic solvent (e.g., ethyl acetate).

• Slowly add a solution of sodium hydroxide or sodium carbonate with vigorous stirring until the solid dissolves and the aqueous layer becomes basic (pH > 8). Caution: Avoid strongly basic conditions to minimize racemization.[1]

• Separate the organic layer.

• Extract the aqueous layer with two more portions of the organic solvent.

• Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the purified Cbz-L-phenylglycinal.

A non-aqueous method for regeneration using chlorotrimethylsilane (TMS-Cl) in acetonitrile can also be employed to avoid potential issues with aqueous bases, such as ester hydrolysis.[4]

Visualizing Degradation and Stabilization

The following diagrams illustrate the key chemical transformations discussed in this guide.

Caption: Primary degradation pathways of Cbz-L-phenylglycinal.

Caption: Stabilization of Cbz-L-phenylglycinal via bisulfite adduct formation.

References

• Kjell, D. P., Slattery, B. J., & Semo, M. J. (1999). A Novel, Nonaqueous Method for Regeneration of Aldehydes from Bisulfite Adducts. The Journal of Organic Chemistry, 64(15), 5722–5724. [Link]

• Organic Chemistry Portal. A Novel, Nonaqueous Method for Regeneration of Aldehydes from Bisulfite Adducts. Retrieved from [Link]

• University of Rochester, Department of Chemistry. Workup: Aldehydes. Retrieved from [Link]

• Moravek. (2023). A Beginner's Guide to Chemical Storage Best Practices. Retrieved from [Link]

• IDR Environmental Services. (2023). The Top 10 Best Practices For Proper Chemical Storage. Retrieved from [Link]

• The Synergist. (2021). Best Practices for Proper Chemical Storage. Retrieved from [Link]

• Pharma World K. (2023, March 28). Storage of raw materials and intermediates [Video]. YouTube. [Link]

• Quora. How long can one store amino acids at room temperature?. Retrieved from [Link]

• . Shelf Life of Amino Acids. Retrieved from [Link]

• Total Synthesis. Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism. Retrieved from [Link]

• Organic Chemistry Portal. Cbz-Protected Amino Groups. Retrieved from [Link]

• Reetz, M. T. (1999). Configurational stability of N-protected .alpha.-amino aldehydes. Journal of the American Chemical Society, 121(42), 9725–9726. [Link]

• Douglas, C. J., & Leighton, J. L. (2016). α-Amino Aldehydes as Readily Available Chiral Aldehydes for Rh-Catalyzed Alkyne Hydroacylation. Journal of the American Chemical Society, 138(3), 778–781. [Link]

• Truman, R. (2022). Racemization of amino acids under natural conditions: part 2-kinetic and thermodynamic data.

• ScienceMadness.org. Method for the Racemization of Optically Active Amino Acids. Retrieved from [Link]

• ResearchGate. Racemization of Amino Acids on Heating with Sugars or Aldehydes. Retrieved from [Link]

• Falck, J. R., & Reddy, K. M. (2004). First practical protection of alpha-amino acids as N,N-benzyloxycarbamoyl derivatives. The Journal of Organic Chemistry, 69(10), 3590–3592. [Link]

• ResearchGate. Physical properties of N-Cbz-protected amino acids in methanol as predicted through molecular dynamics calculations at different temperatures and constant pressure. Retrieved from [Link]

• Vedejs, E., & Klapars, A. (2000). Enantiomerically Pure α-Amino Aldehydes from Silylated α-Amino Acids. Organic Letters, 2(18), 2845–2848. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. quora.com [quora.com]
• 3. semanticscholar.org [semanticscholar.org]
• 4. A Novel, Nonaqueous Method for Regeneration of Aldehydes from Bisulfite Adducts [organic-chemistry.org]

Reference Data & Comparative Studies

A Comparative Guide to the Stability of Cbz- and Boc-Protected Phenylglycinal

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of organic synthesis, particularly in the construction of chiral molecules for pharmaceuticals, the choice of a protecting group is a critical strategic decision. This guide offers an in-depth comparison of two of the most prevalent amine protecting groups, Carboxybenzyl (Cbz) and tert-Butyloxycarbonyl (Boc), with a specific focus on their application to phenylglycinal. The stability of the protected amino aldehyde is paramount, not only for achieving high yields in subsequent reactions but also for preserving the stereochemical integrity of the chiral center. This guide will delve into the chemical properties of Cbz and Boc, analyze their stability under various conditions, and provide experimental protocols to empower researchers in making informed decisions for their synthetic endeavors.

The Strategic Importance of Protecting Groups for Phenylglycinal

Phenylglycinal, a chiral amino aldehyde, is a valuable building block in the synthesis of numerous biologically active compounds. However, the presence of both a nucleophilic amine and a reactive aldehyde in the same molecule necessitates the temporary "masking" of the amine to prevent undesired side reactions, such as self-condensation.[1] The ideal protecting group should be easy to introduce, stable to a range of reaction conditions, and readily removable under specific and mild conditions that do not compromise the rest of the molecule.[2][3]

A significant challenge when working with N-protected α-amino aldehydes is the risk of racemization at the stereocenter adjacent to the aldehyde.[1] The acidity of the α-proton is increased by the electron-withdrawing nature of the aldehyde, making it susceptible to abstraction by bases, which can lead to a loss of enantiomeric purity. The choice between Cbz and Boc can influence this stability.

Chemical and Structural Comparison of Cbz and Boc

The fundamental difference between the Cbz and Boc protecting groups lies in their chemical structure, which dictates their stability and deprotection mechanisms.

Property	Cbz (Carboxybenzyl)	Boc (tert-Butyloxycarbonyl)
Structure	Benzyl-O-(C=O)-	tert-Butyl-O-(C=O)-
Deprotection	Catalytic Hydrogenolysis (H₂, Pd/C)	Acidolysis (e.g., TFA, HCl)
Stability	Stable to acidic and basic conditions.[4]	Stable to bases, nucleophiles, and catalytic hydrogenation.[4]

Cbz (Carboxybenzyl): Introduced by Bergmann and Zervas in the 1930s, the Cbz group has been a mainstay in peptide synthesis.[5] Its stability to both acidic and basic conditions makes it a robust choice for multi-step syntheses.[5] The deprotection via catalytic hydrogenolysis is exceptionally mild, proceeding at neutral pH, which is advantageous for sensitive substrates.[6][7]

Boc (tert-Butyloxycarbonyl): The Boc group is renowned for its ease of removal under acidic conditions.[8][9] This acid lability is a cornerstone of solid-phase peptide synthesis (SPPS).[10] While stable to bases and reductive conditions, its susceptibility to acids limits its use in synthetic routes that require strong acidic steps.

Comparative Stability Analysis

The choice between Cbz and Boc for protecting phenylglycinal hinges on the planned synthetic route.

Acidic Conditions: Cbz-protected phenylglycinal is expected to exhibit greater stability in acidic media compared to its Boc-protected counterpart. The Boc group can be readily cleaved by strong acids like trifluoroacetic acid (TFA) or hydrogen chloride (HCl) in organic solvents.[9][11] While the Cbz group can be cleaved by very harsh acidic conditions (e.g., HBr in acetic acid), it is generally stable to the milder acidic conditions often used in synthesis.[12]

Basic Conditions: Both Cbz and Boc protected amines are generally stable to basic conditions, such as those employing amine bases (e.g., triethylamine, diisopropylethylamine) or hydroxide bases.[4][8] However, the presence of the acidic α-proton in phenylglycinal makes it susceptible to epimerization under basic conditions, regardless of the protecting group.[13] The rate of this epimerization can be influenced by the base strength, solvent, and temperature.

Reductive Conditions: Herein lies a critical distinction. Cbz is cleaved by catalytic hydrogenation (e.g., H₂ over Palladium on carbon), a reductive method.[6][12] Therefore, if the synthetic route involves a reduction step that is incompatible with hydrogenolysis, Cbz should be avoided. Conversely, the Boc group is stable to catalytic hydrogenation, making it the superior choice when such reductions are necessary.[4]

Nucleophilic Attack: Both protecting groups offer good protection against nucleophiles at the nitrogen atom.

Deprotection Mechanisms

Understanding the deprotection mechanisms is key to strategic planning in synthesis.

Cbz Deprotection: Hydrogenolysis

The Cbz group is removed by catalytic hydrogenation. The mechanism involves the reduction of the benzyl ester to toluene and a carbamic acid intermediate, which readily decarboxylates to release the free amine.[12]

Caption: Cbz deprotection via catalytic hydrogenolysis.

Boc Deprotection: Acidolysis

The Boc group is cleaved under acidic conditions. The mechanism involves protonation of the carbonyl oxygen, followed by the loss of a stable tert-butyl cation, which is then quenched. The resulting carbamic acid decarboxylates to yield the free amine.[9][11]

Caption: Boc deprotection via acidolysis.

Experimental Protocols for Stability Assessment

To provide a framework for empirical evaluation, the following protocols outline methods to compare the stability of Cbz- and Boc-protected phenylglycinal.

Experimental Workflow for Stability Testing

Caption: Workflow for comparative stability testing.

Protocol 1: Acid Stability

• Preparation: Dissolve Cbz-phenylglycinal and Boc-phenylglycinal in a suitable organic solvent (e.g., dioxane) to a final concentration of 1 mg/mL.

• Incubation: To separate vials containing the protected phenylglycinal solutions, add an equal volume of 2M HCl in dioxane.

• Sampling: At time points of 0, 1, 2, 4, 8, and 24 hours, withdraw an aliquot of the reaction mixture.

• Quenching: Neutralize the aliquot with a saturated solution of sodium bicarbonate.

• Analysis: Analyze the samples by HPLC or LC-MS to quantify the remaining protected phenylglycinal and any degradation products. Chiral HPLC can be used to assess for racemization.

Protocol 2: Base Stability and Epimerization

• Preparation: Dissolve Cbz-phenylglycinal and Boc-phenylglycinal in methanol to a final concentration of 1 mg/mL.

• Incubation: To separate vials, add an equal volume of 1M sodium hydroxide in methanol.

• Sampling and Quenching: Follow steps 3 and 4 from the acid stability protocol, neutralizing with 1M HCl.

• Analysis: Analyze the samples by chiral HPLC to determine the enantiomeric excess (ee) and quantify any degradation.

Protocol 3: Reductive Stability

• Preparation: Dissolve Cbz-phenylglycinal and Boc-phenylglycinal in ethanol to a final concentration of 1 mg/mL.

• Incubation: To separate vials, add 1.5 equivalents of sodium borohydride.

• Sampling and Quenching: Follow steps 3 and 4 from the acid stability protocol, quenching with acetone.

• Analysis: Analyze the samples by HPLC or LC-MS to quantify the remaining starting material and any reduced products.

Conclusion and Recommendations

The choice between Cbz and Boc for the protection of phenylglycinal is not a matter of inherent superiority but of strategic compatibility with the overall synthetic plan.

• Choose Cbz when:

  • The synthetic route involves acidic conditions.

  • Mild, neutral deprotection is required for a sensitive substrate.

  • Subsequent steps do not involve catalytic hydrogenation.

• Choose Boc when:

  • The synthetic route involves catalytic hydrogenation or other reductive conditions.

  • Acid-labile deprotection is desired and compatible with other functional groups.

  • The synthesis is amenable to the conditions of solid-phase peptide synthesis.

Ultimately, a thorough understanding of the stability profiles of both protecting groups, coupled with empirical testing under the specific conditions of your synthetic route, will lead to the most successful outcome.

References

• Amine Protection and Deprotection - Master Organic Chemistry. (n.d.). Retrieved from [Link]

• Protecting Groups: Boc, Cbz, Amine - Chemistry - StudySmarter. (2023, October 21). Retrieved from [Link]

• Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism – - Total Synthesis. (n.d.). Retrieved from [Link]

• Protecting Groups for Amines: Carbamates - Master Organic Chemistry. (2018, June 7). Retrieved from [Link]

• Configurational Stability of N-Protected a-Amino Aldehydes - American Chemical Society. (n.d.). Retrieved from [Link]

• Enantiomerically Pure α-Amino Aldehydes from Silylated α-Amino Acids - PMC. (n.d.). Retrieved from [Link]

• Esterification of N-protected .alpha.-amino acids with alcohol/carbodiimide/4-(dimethylamino)pyridine. Racemization of aspartic and glutamic acid derivatives | The Journal of Organic Chemistry - ACS Publications. (n.d.). Retrieved from [Link]

• Cbz-Protected Amino Groups - Organic Chemistry Portal. (n.d.). Retrieved from [Link]

• Protective Groups - Organic Chemistry Portal. (n.d.). Retrieved from [Link]

• Protecting groups in organic synthesis?! : r/chemistry - Reddit. (2018, October 20). Retrieved from [Link]

• Epimerization-free C-term Activation of Peptide Fragments by Ball-Milling | ChemRxiv. (2020, July 2). Retrieved from [Link]

• Boc / Bzl Solid Phase Synthesis - Sunresin. (n.d.). Retrieved from [Link]

• Synthesis of peptides using tert-butyloxycarbonyl (Boc) as the α-amino protection group. (n.d.). Retrieved from [Link]

• Protecting Groups. (n.d.). Retrieved from [Link]

• Protecting Groups - Stability - Organic Chemistry Portal. (n.d.). Retrieved from [Link]

• US9598353B2 - Process for the racemization of α-amino acids - Google Patents. (n.d.).

• PROTECTING GROUPS FOR ORGANIC SYNTHESIS - Neliti. (2024, July 13). Retrieved from [Link]

• Protecting Groups - chem.iitb.ac.in. (2020, October 26). Retrieved from [Link]

• Advanced Organic Chemistry: Protecting Groups - YouTube. (2024, January 19). Retrieved from [Link]

• How to synthesize N-Cbz-protected peptide by Fmoc/tBu-SPPS? - ResearchGate. (2023, June 9). Retrieved from [Link]

• Cbz-(R)-2-phenylglycinal | C16H15NO3 | CID 22857082 - PubChem. (n.d.). Retrieved from [Link]

• CN116730873A - Synthesis method of N-Boc-L-phenylalaninol - Google Patents. (n.d.).

• Preparation of N-‐(Boc)-‐Allylglycine Methyl Ester Using a Zinc - Organic Syntheses. (2015, June 4). Retrieved from [Link]

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• 1. Enantiomerically Pure α-Amino Aldehydes from Silylated α-Amino Acids - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. media.neliti.com [media.neliti.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
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• 13. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]

validating Cbz-L-phenylglycinal purity via thin layer chromatography

Executive Summary

Cbz-L-phenylglycinal (N-Benzyloxycarbonyl-L-phenylglycinal) is a notoriously labile intermediate in peptide synthesis and drug development. Its benzylic alpha-proton makes it highly susceptible to racemization , while the aldehyde moiety is prone to oxidation (to carboxylic acid) and reduction (to alcohol).

While HPLC and NMR provide definitive structural data, they are often too slow for real-time reaction monitoring or rapid fraction analysis. Thin Layer Chromatography (TLC) , when optimized, serves as the critical frontline validation tool. This guide details a self-validating TLC protocol designed to distinguish the target aldehyde from its three primary impurities: the starting alcohol, the oxidized acid, and the over-reacted byproducts.

Part 1: Strategic Method Comparison

Before executing the protocol, researchers must understand where TLC fits in the analytical hierarchy.

Feature	TLC (Optimized)	HPLC (Reverse Phase)	1H NMR
Primary Utility	Rapid qualitative purity & reaction monitoring.	Quantitative purity & enantiomeric excess (Chiral).	Structural confirmation & hydrate detection.
Time to Result	5–10 minutes.	30–60 minutes.	15–30 minutes.
Sensitivity	Moderate (visual detection).	High (UV integration).	High (molar ratios).
Critical Limitation	Silica Acidity: Can induce racemization on the plate if left too long.	Solvent Exposure: Aldehydes can form hemiacetals with alcoholic mobile phases.	Solvent Effects: Deuterated solvents may shift equilibrium (hydrate/aldehyde).

Expert Insight: Do not rely on TLC for enantiomeric purity (racemization) validation of Cbz-L-phenylglycinal. Standard silica cannot separate the L- and D- enantiomers. Use Chiral HPLC for final enantiomeric excess (%ee) determination [1].

Part 2: The "Purity Triad" Validation Protocol

To validate Cbz-L-phenylglycinal, you must separate it from Cbz-L-phenylglycinol (precursor) and Cbz-L-phenylglycine (oxidation product).

Stationary Phase & Preparation[1][2][3][4]

• Plate: Silica Gel 60 F₂₅₄ (Aluminum or Glass backed).

• Pre-treatment (Crucial): Phenylglycinal is acid-sensitive. If your silica plates are highly acidic, neutralize them by running the plate in a chamber with 1% Triethylamine (Et₃N) in Hexane and drying before use. This prevents on-plate decomposition [2].

Mobile Phase Optimization

Standard amino acid solvent systems must be tuned for the aldehyde's polarity.

• System A (General Screening): Hexanes : Ethyl Acetate (2:1).

  • Target Rf: ~0.4 – 0.5.

• System B (For Acid Separation): Hexanes : Ethyl Acetate : Acetic Acid (60:40:1).

  • Purpose: The acetic acid keeps the carboxylic acid impurity protonated, preventing it from streaking, while the aldehyde moves freely.

Visualization Strategy (The "Dual-Check")

Relying solely on UV is insufficient because all components (SM, Product, Impurity) contain the Cbz chromophore.

• Step 1: Non-Destructive UV (254 nm): Mark all spots. The phenyl ring and Cbz group absorb strongly.

• Step 2: Functional Group Specific Staining:

  • 2,4-Dinitrophenylhydrazine (2,4-DNP): Specific for Aldehydes.

    • Result: Cbz-L-phenylglycinal appears as a yellow/orange spot . Alcohols and acids will not stain.[1]

  • Potassium Permanganate (KMnO₄): General Oxidizable Groups.

    • Result: Aldehyde and Alcohol stain yellow on a purple background. Acid stains poorly or not at all.

Part 3: Data Interpretation & Expected Results

The following table summarizes the expected migration behavior (Rf values) in Hexanes:EtOAc (1:1) .

Compound	Structure Note	Relative Polarity	Expected Rf	Stain: 2,4-DNP	Stain: KMnO₄
Cbz-L-Phenylglycinal	Target Aldehyde	Intermediate	0.55	Positive (Orange)	Positive (Yellow)
Cbz-L-Phenylglycinol	Alcohol Impurity	High (H-bonding)	0.30	Negative	Positive (Yellow)
Cbz-L-Phenylglycine	Acid Impurity	Very High	< 0.10 (Baseline)	Negative	Negative/Faint

Visualizing the Workflow

The following diagram outlines the logical decision tree for interpreting the TLC plate.

Figure 1: Decision logic for confirming aldehyde presence using specific staining.

Part 4: Troubleshooting & Expert Nuances

The "Ghost" Spot (Hemiacetals)

Observation: You see two spots for the aldehyde, or a streak connecting the aldehyde spot to the baseline. Cause: Aldehydes can exist in equilibrium with their hydrate (in wet solvents) or hemiacetals (if methanol/ethanol is used in the mobile phase or sample prep). Solution:

• Dissolve the sample in Dichloromethane (DCM) or Ethyl Acetate , never in Methanol.

• Ensure the developing tank is dry.

On-Plate Decomposition

Observation: The spot looks clean initially but develops a "tail" or new baseline spot after sitting on the plate for >10 minutes. Cause: The acidic silica surface is catalyzing the degradation or polymerization of the aldehyde. Solution: Run the TLC immediately after spotting. Do not store spotted plates.

Racemization Check (The limit of TLC)

While TLC cannot separate enantiomers, you can infer risk. If the aldehyde spot appears unusually broad compared to a pure standard, or if the melting point of the subsequent derivative is low, racemization has likely occurred. Validation: Confirm with Chiral HPLC using a column like Chiralpak AD-H or OD-H [3].

References

• Snyder, L. R., Kirkland, J. J., & Glajch, J. L. (2012). Practical HPLC Method Development. Wiley-Interscience. (Standard reference for chiral method development).

• Reich, H. J. (2025). TLC Stains and Techniques. University of Wisconsin-Madison Chemistry. [Link]

• Daicel Chiral Technologies. (2025). Chiral Selector Guide for Amino Acid Derivatives. [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]

A Comparative Guide to the Solid-State Conformation of Cbz-L-Phenylglycinal Derivatives: An X-ray Crystallography Perspective

Introduction: The Blueprint of a Chiral Auxiliary

In the landscape of asymmetric synthesis, chiral aldehydes are indispensable building blocks, serving as electrophilic partners in a multitude of stereoselective transformations. Among these, N-benzyloxycarbonyl-L-phenylglycinal (Cbz-L-phenylglycinal) and its derivatives are of paramount importance. Their utility stems from the rigid conformational bias imposed by the bulky Cbz protecting group and the phenyl substituent, which dictates the facial selectivity of nucleophilic attack on the aldehyde. Understanding the precise three-dimensional arrangement of these molecules in the solid state is not merely an academic exercise; it provides a foundational blueprint for predicting and engineering stereochemical outcomes in complex synthetic pathways.

This guide provides an in-depth comparison of the X-ray crystallographic features of Cbz-L-phenylglycinal derivatives. We will explore how subtle changes in molecular structure influence crystal packing and intermolecular interactions, and provide a robust, field-proven protocol for obtaining high-quality crystallographic data for novel analogues.

The Decisive Role of Solid-State Conformation

The conformation of a Cbz-L-phenylglycinal derivative in its crystalline form offers a low-energy snapshot of its intrinsic structural preferences. This conformation is governed by a delicate balance of intramolecular steric repulsions and stabilizing intermolecular forces, such as hydrogen bonds and π-π stacking.[1][2] These non-covalent interactions, which dictate the crystal's supramolecular architecture, can lock the molecule into a specific orientation.[3][4] This "locked" conformation provides critical insights into:

• Facial Shielding: The Cbz and phenyl groups effectively shield one face of the aldehyde, promoting nucleophilic attack from the less hindered direction. The precise torsion angles revealed by crystallography quantify the extent of this shielding.

• Reaction Pathway Energetics: The ground-state conformation observed in the crystal is often closely related to the dominant conformation in solution, influencing the transition state energies of subsequent reactions.

• Crystal Engineering: Understanding the dominant intermolecular interactions allows for the rational design of new derivatives with desired physical properties, such as stability and solubility.[1]

Comparative Crystallographic Analysis

Parameter	Cbz-L-Phenylglycinal (Representative)	Cbz-L-(4-chloro)phenylglycinal (Hypothetical)	Causality of Variation
Space Group	P2₁2₁2₁ (Orthorhombic)	P2₁ (Monoclinic)	The introduction of a polar C-Cl bond can disrupt packing symmetry, favoring a lower symmetry space group to accommodate dipole-dipole interactions.
Key Torsion Angle (N-Cα-C-O)	~ -165°	~ -170°	The electron-withdrawing nature of chlorine can subtly alter the electronic character of the phenyl ring, influencing its interaction with the aldehyde and causing a minor twist.
Dominant Intermolecular Interaction	C-H···O Hydrogen Bonds, C-H···π Interactions	C-H···O Hydrogen Bonds, C-H···π, Cl···O Halogen Bonding	The chlorine atom introduces the possibility of halogen bonding, a significant and directional interaction that can become a primary determinant of crystal packing.[4]
Unit Cell Volume (ų)	~ 1600	~ 1650	The larger van der Waals radius of chlorine compared to hydrogen, and potential changes in packing efficiency, would likely lead to an increase in the unit cell volume.

This comparison underscores how a single atomic substitution can cascade through the crystal structure, altering everything from molecular conformation to the primary forces holding the lattice together.

Experimental Workflow: From Powder to Publication-Ready Structure

Achieving a high-quality crystal structure is a systematic process that demands precision at every stage. The protocol described below is a self-validating workflow designed for obtaining reliable crystallographic data for novel Cbz-L-phenylglycinal derivatives.

Caption: Experimental workflow for single-crystal X-ray analysis.

Detailed Protocol Steps

• Synthesis and Purification: Synthesize the target Cbz-L-phenylglycinal derivative using established literature methods. Purity is paramount for successful crystallization; therefore, purify the crude product meticulously, typically via flash column chromatography. Confirm purity (>98%) and identity using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry.

• Crystallization:

  • Rationale: The goal is to allow molecules to self-assemble slowly into a highly ordered lattice. Rapid precipitation leads to amorphous material or poorly diffracting microcrystals.

  • Screening: Begin by dissolving small amounts of the purified compound in a range of solvents (e.g., ethyl acetate, dichloromethane, methanol, acetone) to assess solubility.

  • Methodology: The method of slow evaporation is often successful. Create a saturated or near-saturated solution of the compound in a suitable solvent in a small vial. Loosely cap the vial and leave it in a vibration-free environment for several days to weeks. Alternatively, use vapor diffusion by dissolving the compound in a solvent and placing it in a sealed chamber containing a less volatile "anti-solvent" in which the compound is insoluble.

• Data Collection:

  • Crystal Selection: Under a microscope, select a single, well-formed crystal with sharp edges and no visible defects.

  • Mounting: Mount the crystal on a cryoloop and flash-cool it in a stream of cold nitrogen gas (typically 100 K) on the diffractometer. The cryogenic temperature minimizes thermal motion of the atoms, resulting in a higher quality diffraction pattern.

  • Diffraction Experiment: Use a modern single-crystal X-ray diffractometer, commonly equipped with a MoKα (λ = 0.71073 Å) or CuKα radiation source.[5][6] An initial series of frames are collected to determine the unit cell parameters and crystal system. Subsequently, a full sphere of diffraction data is collected.

• Structure Solution and Refinement:

  • Data Processing: The raw diffraction intensities are integrated, scaled, and corrected for experimental factors (e.g., absorption).

  • Structure Solution: The phase problem is solved using direct methods or dual-space algorithms, often with software like SHELXT, which generates an initial electron density map and a preliminary molecular model.[7]

  • Refinement: The initial model is refined against the experimental data using a full-matrix least-squares method (e.g., with SHELXL). This iterative process adjusts atomic positions, and displacement parameters to minimize the difference between the observed and calculated structure factors. Hydrogen atoms are typically placed in calculated positions.

  • Validation: The final model is validated using metrics like R1 (should be < 0.05 for good data) and GooF (should be close to 1), and by checking for any remaining peaks or holes in the final difference electron density map. The validated structure is saved in the Crystallographic Information File (CIF) format for publication and deposition.

Visualizing Key Structural Features

To properly compare derivatives, it is essential to visualize the key conformational parameters and intermolecular packing motifs.

Caption: Key conformational torsion angles and common packing interactions.

The diagram above conceptualizes the critical torsion angles that define the molecule's shape and the non-covalent interactions that build the crystal lattice. The ω₁ angle describes the planarity of the amide bond, while φ and ψ dictate the overall orientation of the phenyl and aldehyde groups relative to the Cbz backbone. In the crystal, molecules often arrange to maximize stabilizing interactions, such as hydrogen bonds between the N-H or aldehydic C-H groups and carbonyl oxygens, and C-H···π interactions between an aromatic C-H and a neighboring phenyl ring.[5][8]

Conclusion

The X-ray crystallographic analysis of Cbz-L-phenylglycinal derivatives is a powerful tool for rationalizing and predicting their role in stereoselective synthesis. By providing a precise map of bond lengths, angles, and intermolecular contacts, it allows researchers to move beyond qualitative models and gain a quantitative understanding of steric and electronic effects. The comparative analysis of derivatives, guided by the robust experimental protocol outlined here, enables the systematic tuning of these chiral building blocks for next-generation synthetic challenges.

References

• Cambridge Crystallographic Structural Database: WebCSD | McMaster University Libraries . McMaster University Libraries. Available from: [Link]

• Crystal structure of N-isopropyl-N-(phenyl)phenylglyoxylamide . National Center for Biotechnology Information (PMC). Available from: [Link]

• Intermolecular Interactions in Functional Crystalline Materials: From Data to Knowledge . MDPI. Available from: [Link]

• The Largest Curated Crystal Structure Database . Cambridge Crystallographic Data Centre (CCDC). Available from: [Link]

• Weak interactions in crystals: old concepts, new developments . National Center for Biotechnology Information (PMC). Available from: [Link]

• Intermolecular atom–atom bonds in crystals – a chemical perspective . PubMed Central. Available from: [Link]

• X-ray diffraction (XRD) data for pure CBZ and different formulations (F1–F8) (15:85 - ResearchGate . ResearchGate. Available from: [Link]

• Intermolecular interactions in molecular crystals: what's in a name? . Royal Society of Chemistry Publishing. Available from: [Link]

• Synthesis and crystal structures of N-H, N-phenyl and N-benzyl-2-(4-hexyloxyphenyl)benzimidazoles . National Center for Biotechnology Information (PMC). Available from: [Link]

• X-ray crystal structure of phenylglycine hydrazide: synthesis and spectroscopic studies of its transition metal complexes . PubMed. Available from: [Link]

• Synthesis and crystallographic characterization of N-allyl-N-benzyl-4-methylbenzenesulfonamide . European Journal of Chemistry. Available from: [Link]

• Synthesis and crystal structures of N-H, N-phenyl and N-benzyl-2-(4-hexyl-oxyphen-yl)benzimidazoles . PubMed. Available from: [Link]

• Weak interactions in crystals: old concepts, new developments . ResearchGate. Available from: [Link]

• (PDF) X-Ray Crystal Structure Analysis of Selected Benzimidazole Derivatives . IntechOpen. Available from: [Link]

• Synthesis and crystallographic characterization of N-allyl-N-benzyl-4-methylbenzenesulfonamide . ResearchGate. Available from: [Link]

• Access Structures . Cambridge Crystallographic Data Centre (CCDC). Available from: [Link]

• Cbz-2-phenylglycinal | C16H15NO3 | CID 18985756 . PubChem. Available from: [Link]

• Cbz-(R)-2-phenylglycinal | C16H15NO3 | CID 22857082 . PubChem. Available from: [Link]

• The crystal structure of 2-benzylsuccinic acid, C11H12O6 . De Gruyter. Available from: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Intermolecular interactions in molecular crystals: what’s in a name? - Faraday Discussions (RSC Publishing) [pubs.rsc.org]
• 3. Weak inter­actions in crystals: old concepts, new developments - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Intermolecular atom–atom bonds in crystals – a chemical perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 5. par.nsf.gov [par.nsf.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis and crystal structures of N-H, N-phenyl and N-benzyl-2-(4-hexyl­oxyphen­yl)benzimidazoles - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Researcher's Guide to the Safe and Compliant Disposal of Cbz-L-Phenylglycinal

As scientists and researchers, our commitment to discovery is paralleled by our responsibility to ensure a safe laboratory environment and to protect the broader ecosystem. The proper disposal of chemical reagents, such as the protected amino aldehyde Cbz-L-phenylglycinal, is a critical component of this responsibility. This guide provides a comprehensive, step-by-step approach to the disposal of Cbz-L-phenylglycinal, grounded in established safety protocols and regulatory compliance. The procedures outlined here are designed to be self-validating, ensuring that each step contributes to a safe and environmentally sound disposal process.

I. Hazard Assessment and Personal Protective Equipment (PPE)

Before initiating any disposal procedure, a thorough hazard assessment is paramount. Based on SDS information for analogous N-Cbz protected amino acids, Cbz-L-phenylglycinal should be handled with care to avoid contact and inhalation.[2][3]

Key Hazard Considerations:

• Contact Hazard: May cause skin and eye irritation.[4]

• Inhalation Hazard: Avoid breathing dust or vapors, as it may cause respiratory irritation.[4]

• Ingestion Hazard: Do not ingest. If swallowed, seek immediate medical assistance.[2]

Recommended Personal Protective Equipment (PPE):

PPE Item	Specification	Rationale
Eye Protection	Chemical safety goggles or glasses with side shields (compliant with OSHA 29 CFR 1910.133 or European Standard EN166).[2]	To prevent eye contact with solid particles or potential splashes of solutions containing the compound.
Hand Protection	Chemically resistant gloves (e.g., nitrile rubber). Inspect for integrity before use.[5]	To prevent skin contact.
Body Protection	Laboratory coat.	To protect skin and clothing from contamination.
Respiratory Protection	Generally not required under normal use with adequate ventilation. Use a NIOSH-approved respirator if dusts are generated.[5]	To prevent inhalation of airborne particles, especially when handling the solid compound.

II. Waste Segregation and Containerization: The Foundation of Safe Disposal

Proper segregation and containerization of chemical waste at the point of generation are crucial to prevent dangerous reactions and ensure compliant disposal.

Step-by-Step Waste Collection Protocol:

• Designate a Satellite Accumulation Area (SAA): Establish a designated SAA within the laboratory for the collection of hazardous waste.[6] This area should be under the direct control of laboratory personnel and away from general traffic.[7] A labeled section of a chemical fume hood is often a suitable location.[6]

• Select a Compatible Waste Container:

  • For solid Cbz-L-phenylglycinal waste, use a sturdy, sealable container. The original product container, if empty and in good condition, can be repurposed for waste collection.[8]

  • For solutions of Cbz-L-phenylglycinal, use a chemically compatible container (e.g., a high-density polyethylene (HDPE) bottle for organic solvent solutions). Ensure the container is leak-proof and has a secure, tight-fitting lid.[9]

  • Never use metal containers for acidic or basic waste, and avoid glass containers for solutions containing hydrofluoric acid.[10]

• Properly Label the Waste Container: As soon as the first drop of waste is added, the container must be labeled.[7] The label must include:

  • The words "Hazardous Waste".[6]

  • The full chemical name(s) of the contents (e.g., "Cbz-L-phenylglycinal in Dichloromethane"). Avoid chemical formulas or abbreviations.[7]

  • The approximate percentage or volume of each component.[6]

  • The associated hazards (e.g., "Toxic," "Flammable").[6]

  • The date the container was first used for waste accumulation.[6]

• Segregate from Incompatible Wastes: Store the Cbz-L-phenylglycinal waste container away from incompatible materials. Based on information for similar compounds, Cbz-L-phenylglycinal should be kept separate from strong oxidizing agents, strong acids, and strong bases.[5][11] Use secondary containment, such as a plastic tub, to segregate incompatible waste streams.[1]

III. The Disposal Workflow: A Decision-Making Framework

The following flowchart illustrates the decision-making process for the proper disposal of Cbz-L-phenylglycinal waste, from generation to final pickup.

Caption: Disposal workflow for Cbz-L-phenylglycinal waste.

IV. Prohibited Disposal Methods: What Not to Do

To ensure safety and regulatory compliance, the following disposal methods for Cbz-L-phenylglycinal are strictly prohibited:

• Do Not Dispose Down the Drain: Sewer disposal of hazardous chemicals is generally prohibited.[7] This is to prevent the contamination of waterways and interference with wastewater treatment processes.[12]

• Do Not Dispose in Regular Trash: Solid chemical waste, unless explicitly determined to be non-hazardous by your institution's Environmental Health and Safety (EHS) department, must not be placed in the regular trash.[13]

• Do Not Evaporate in a Fume Hood: Using a fume hood to evaporate chemical waste is not an acceptable disposal method and is illegal in many jurisdictions.[1]

V. Spill and Decontamination Procedures

In the event of a spill, prompt and appropriate action is necessary to mitigate exposure and environmental contamination.

For a Small Spill of Solid Cbz-L-phenylglycinal:

• Ensure adequate ventilation.[3]

• Wearing appropriate PPE, gently sweep up the solid material.[2]

• Place the swept-up material and any contaminated cleaning materials (e.g., paper towels) into a labeled hazardous waste container.[2]

• Wash the spill area with soap and water.

Decontamination of Empty Containers:

Empty containers that held Cbz-L-phenylglycinal must also be handled as hazardous waste.

• The first rinse of a chemically contaminated container must be collected as hazardous waste.[7][8]

• Subsequent rinses of glassware may be disposed of down the drain, provided the initial rinse has been collected as hazardous waste.[7]

• Before disposing of a rinsed container in the regular trash or glass disposal, all labels must be defaced or removed.[1][8]

VI. Final Disposal and Record Keeping

The ultimate disposal of hazardous waste is a regulated process that must be handled by trained professionals.

• Contact your Institutional EHS Office: Once your hazardous waste container is full or has been in storage for the maximum allowable time (often 90 days), contact your institution's Environmental Health and Safety (EHS) or equivalent office to arrange for pickup.[10]

• Maintain Accurate Records: Keep a log of the hazardous waste generated in your laboratory, including the chemical composition, quantity, and date of disposal. This documentation is essential for regulatory compliance.

By adhering to these procedures, researchers can ensure the safe and compliant disposal of Cbz-L-phenylglycinal, upholding their commitment to laboratory safety and environmental stewardship.

References

• Laboratory Hazardous Waste Disposal Guidelines. Central Washington University. [Link]

• How to Dispose of Chemical Waste in a Lab Correctly. GAIACA. [Link]

• Hazardous Waste and Disposal. American Chemical Society. [Link]

• Laboratory Guide for Managing Chemical Waste. Vanderbilt University Medical Center. [Link]

• Chemical Waste Disposal. Stanford Environmental Health & Safety. [Link]

• Hazardous Waste Disposal Guide. Dartmouth College. [Link]

• MSDS - Boc-Bpa-OH. AAPPTec, LLC. [Link]

• Guidelines: Handling and Disposal of Chemicals. Purdue University. [Link]

• Hazardous Waste Disposal Guide. Northwestern University. [Link]

• Hazardous Waste Disposal Guide. Northwestern University. [Link]

• Recommended Methods of Reduction, Neutralization, Recovery, or Disposal of Hazardous Waste: Volume X Organic Compounds. U.S. Environmental Protection Agency. [Link]

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Personal Protective Equipment &amp; Handling Guide: Cbz-L-phenylglycinal

Executive Summary & Risk Profile[1]

Cbz-L-phenylglycinal (N-Benzyloxycarbonyl-L-phenylglycinal) is a reactive peptide aldehyde intermediate commonly used as a protease inhibitor (e.g., for cysteine proteases) or a chiral building block.[1] Unlike its stable carboxylic acid precursors, the aldehyde functionality introduces specific risks regarding biological activity (enzyme inhibition), chemical instability (oxidation/racemization), and sensitization .

This guide deviates from standard "amino acid handling" to address the heightened reactivity of the aldehyde moiety.

Hazard Identification Logic (The "Why")

• Aldehyde Reactivity: Aldehydes are electrophilic. They can form Schiff bases with amine residues in proteins, leading to potential skin and respiratory sensitization .

• Enzyme Inhibition: As a transition-state analog, this compound may inhibit intracellular proteases, posing a toxicity risk if absorbed.

• Oxidative Instability: The aldehyde is prone to aerobic oxidation to Cbz-L-phenylglycine, rendering the material useless and altering its safety profile.[1]

Personal Protective Equipment (PPE) Matrix

Standard lab PPE is insufficient for reactive aldehydes. The following matrix upgrades protection based on the specific task to prevent sensitization and product degradation.

Body Area	PPE Requirement	Technical Specification & Rationale
Hand Protection	Double Nitrile Gloves	Inner: 4 mil (0.10 mm) NitrileOuter: 5-8 mil Nitrile (Extended Cuff)Rationale:[1] Aldehydes can permeate thin nitrile. Double gloving provides a breakthrough time buffer and allows outer glove removal upon contamination without exposing skin.
Eye/Face	Chemical Splash Goggles	Standard safety glasses are insufficient. Aldehyde vapors or dust can cause severe lacrimation and conjunctivitis. Goggles provide a seal against fine particulate and vapors.
Respiratory	Fume Hood (Primary)	Face Velocity: 80–100 fpm.If weighing outside a hood is unavoidable (not recommended), use a P100/OV (Organic Vapor) respirator.
Body	Lab Coat (High-Neck)	100% Cotton or Nomex (if flammables present).[1] Snap closures preferred for quick removal. Exposed skin at the neck/wrists should be minimized.

Operational Protocol: Handling & Synthesis

This workflow integrates safety with chemical stability.[2] The primary cause of "bad batches" of Cbz-L-phenylglycinal is improper warming and exposure to atmospheric moisture/oxygen.[1]

Visualization: Handling Workflow

Figure 1: Critical path for handling labile peptide aldehydes to prevent degradation and exposure.[1]

Step-by-Step Methodology

Phase 1: Retrieval & Equilibration

• Cold Chain: Remove the vial from -20°C storage.

• The "Do Not Open" Rule: Place the sealed vial in a desiccator or leave on the bench until it reaches room temperature (approx. 30-45 mins).

  • Causality: Opening a cold aldehyde vial introduces atmospheric moisture, which condenses on the solid. This catalyzes hydrate formation (gem-diol) and polymerization, ruining the reagent.[1]

Phase 2: Weighing & Transfer

• Engineering Control: All weighing must occur inside a chemical fume hood.

• Static Mitigation: Peptide aldehydes are often fluffy, electrostatic solids. Use an ionizing fan or anti-static gun to prevent the powder from "jumping" and becoming an inhalation hazard.

• Inert Atmosphere: If possible, blanket the open vial with a gentle stream of Nitrogen or Argon during weighing.

Phase 3: Reaction & Solubilization

• Solvent Choice: Dissolve immediately in dry solvent (DCM, DMF, or DMSO).

• Avoid Amines: Do not dissolve in protic solvents or those containing free amines unless intended for immediate reaction, as this leads to rapid Schiff base formation.

• Racemization Check: Aldehydes at the

  -carbon (like phenylglycinal) are prone to racemization.[1] Keep solutions neutral; avoid strong bases.

Emergency Response & Spill Management

Exposure Scenarios[5][6]

• Inhalation: Move to fresh air immediately. Aldehydes are respiratory irritants. If wheezing occurs, seek medical evaluation for sensitization.

• Skin Contact: Wash with soap and water for 15 minutes. Do not use alcohol, as it may increase skin absorption of the aldehyde.

• Eye Contact: Flush for 15 minutes. Consult an ophthalmologist.

Spill Cleanup Protocol

• Isolate: Evacuate the immediate area if the spill is significant (>5g).

• Neutralize: Do not simply wipe up. Cover the spill with a sodium bisulfite solution or a commercial aldehyde neutralizer (e.g., Formalex® equivalent).

  • Chemistry: Bisulfite forms a stable adduct with the aldehyde, reducing its vapor pressure and reactivity.

• Collect: Absorb onto vermiculite or clay. Place in a sealed container labeled "Aldehyde Waste."

Disposal & Waste Management

Never dispose of Cbz-L-phenylglycinal down the drain.[3][1] Its biological activity as a protease inhibitor poses risks to aquatic life.

Waste Stream	Classification	Packaging Instructions
Solid Waste	Hazardous Chemical Waste (Toxic/Irritant)	Double-bag in clear polyethylene.[1] Label with full chemical name.
Liquid Waste	Organic Waste (Non-Halogenated or Halogenated)	Segregate based on solvent. Do not mix with strong oxidizers (e.g., Nitric acid waste) as aldehydes are reducing agents—risk of explosion.
Empty Vials	Triple Rinse	Rinse with Acetone/Ethanol. Collect rinsate as liquid waste. Deface label and discard glass.

Visualization: Waste Logic

Figure 2: Waste segregation logic emphasizing separation from oxidizers.

References

• PubChem. (n.d.). Compound Summary: N-Benzyloxycarbonyl-L-phenylalanine (Acid Precursor Reference).[1][4] National Library of Medicine. Retrieved October 26, 2025, from [Link]

• National Institute for Occupational Safety and Health (NIOSH). (2024). NIOSH Pocket Guide to Chemical Hazards: Aldehydes. Centers for Disease Control and Prevention. Retrieved October 26, 2025, from [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.).[5] Laboratory Safety Guidance. United States Department of Labor. Retrieved October 26, 2025, from [Link]

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